7-(dibutoxymethyl)-5-fluoro-1H-indole

Core Science & Biosynthesis

7-(dibutoxymethyl)-5-fluoro-1H-indole chemical structure

[1][2]

Executive Summary & Structural Analysis

7-(Dibutoxymethyl)-5-fluoro-1H-indole is a specialized heterocyclic building block serving as a lipophilic, masked precursor to 5-fluoro-1H-indole-7-carbaldehyde .[1][2] In medicinal chemistry, this molecule represents a strategic solution to the "7-position problem" of the indole scaffold—a site notoriously difficult to functionalize via electrophilic aromatic substitution due to the directing effects of the pyrrole nitrogen.[1]

Chemical Identity[1][2][3][4][5]

• Core Scaffold: 1H-Indole (Benzo[b]pyrrole)[1][2]

• Substituents:

  • C5-Fluorine: Enhances metabolic stability (blocking Phase I oxidation) and modulates pKa of the indole NH.[2]

  • C7-Dibutyl Acetal: A robust protecting group for the aldehyde functionality.[2] The bulky dibutyl chains provide significant lipophilicity, aiding in purification and solubility in non-polar organic solvents during Grignard reactions.

Strategic Value in Drug Design

This compound acts as a "dormant" electrophile.[2] The acetal protection allows the indole nitrogen (N1) or the C3 position to be functionalized (e.g., alkylation, acylation) without interference from the reactive C7-aldehyde.[1] Upon acidic deprotection, the C7-aldehyde is revealed, enabling late-stage diversification via reductive amination or Wittig olefination—common tactics in the synthesis of kinase inhibitors and GPCR ligands.[1]

Synthesis Strategy: The Bartoli Indole Route

The most authoritative route to 7-functionalized indoles is the Bartoli Indole Synthesis (Grignard reaction with ortho-substituted nitroarenes).[1][2] This method is preferred over the Leimgruber-Batcho synthesis for 7-substituted indoles due to regiocontrol.[1][2]

Retrosynthetic Analysis (DOT Diagram)

The synthesis hinges on the reaction of vinylmagnesium bromide with a nitrobenzene acetal .[2]

Figure 1: Retrosynthetic logic flow from the target indole back to commercially available nitrobenzaldehyde.[1][2]

Detailed Experimental Protocols

Note: All reactions must be performed under an inert atmosphere (Argon/Nitrogen) using anhydrous solvents.

Protocol A: Synthesis of Precursor (Nitrobenzene Acetal)

Objective: Protect the aldehyde of 5-fluoro-2-nitrobenzaldehyde to prevent side reactions with the Grignard reagent.[1][2]

• Reagents:

  • 5-Fluoro-2-nitrobenzaldehyde (1.0 equiv)[1][2]

  • 1-Butanol (2.5 equiv)[1][2]

  • p-Toluenesulfonic acid (pTsOH) (0.05 equiv)[1][2]

  • Solvent: Toluene

• Procedure:

  • Charge a round-bottom flask equipped with a Dean-Stark trap with the aldehyde, 1-butanol, pTsOH, and toluene.[1][2]

  • Reflux the mixture for 4–6 hours, monitoring water collection in the trap.

  • Checkpoint: Reaction is complete when water evolution ceases and TLC shows consumption of the aldehyde.[2]

  • Cool to room temperature (RT), wash with saturated NaHCO₃ (to neutralize acid), then brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

  • Result: 2-(Dibutoxymethyl)-4-fluoro-1-nitrobenzene (Yellow oil).[1][2]

Protocol B: Bartoli Cyclization to 7-(Dibutoxymethyl)-5-fluoro-1H-indole

Objective: Construct the indole ring while preserving the acid-labile acetal.[1][2]

• Reagents:

  • 2-(Dibutoxymethyl)-4-fluoro-1-nitrobenzene (1.0 equiv)[1][2]

  • Vinylmagnesium bromide (1.0 M in THF, 3.0–3.5 equiv)[1]

  • Solvent: Anhydrous THF

• Procedure:

  • Step 1: Dissolve the nitrobenzene acetal in anhydrous THF and cool to -40°C (Critical: Lower temperatures prevent polymerization; higher temperatures reduce yield).

  • Step 2: Add VinylMgBr dropwise over 30 minutes. The solution will turn dark brown/red (characteristic of nitro-Grignard adducts).[1][2]

  • Step 3: Stir at -40°C for 1 hour, then allow to warm to -20°C over 30 minutes.

  • Step 4 (Quench - Critical for Acetal Survival):

    • Pour the reaction mixture into a saturated ammonium chloride (NH₄Cl) solution at 0°C.

    • Warning: Do NOT use HCl or strong acid, as this will instantly hydrolyze the dibutyl acetal to the aldehyde.

  • Step 5: Extract with Ethyl Acetate (3x).[2] Wash combined organics with water and brine.[2][3]

  • Step 6: Purification via Flash Chromatography (Silica gel).[2] Eluent: Hexanes/EtOAc (9:1) with 1% Triethylamine (to buffer silica acidity).[2]

Data Specification Table

Property	Value / Description
Molecular Formula	C₁₇H₂₄FNO₂
Molecular Weight	293.38 g/mol
Appearance	Viscous yellow oil or low-melting solid
Rf Value	~0.6 (Hexanes/EtOAc 4:[1][2]1)
¹H NMR Diagnostic	Indole C2-H (~7.2 ppm), Acetal CH (~5.8 ppm), Butyl signals (0.9–1.5 ppm)
Stability	Stable to base and nucleophiles; highly sensitive to aqueous acid.[1][2]

Mechanistic Pathway & Causality

The Bartoli synthesis is complex. Understanding the mechanism is vital for troubleshooting low yields.[2]

• Attack 1: Vinyl Grignard attacks the nitro group oxygen.[2]

• Attack 2: A second equivalent of Vinyl Grignard attacks the nitro oxygen, facilitating the elimination of magnesium oxide/hydroxide.[2]

• Sigmatropic Rearrangement: A [3,3]-sigmatropic rearrangement occurs, forming the C2-C3 bond of the indole.[2]

• Cyclization: The nitrogen lone pair attacks the double bond, closing the ring.[2]

Why Dibutyl? The use of n-butyl groups (vs. methyl/ethyl) increases the steric bulk around the acetal.[2] This steric shielding protects the acetal oxygen lone pairs from coordinating with the Magnesium species, which can sometimes lead to premature Lewis-acid catalyzed hydrolysis during the reaction.[1]

Mechanistic Flow (DOT Diagram)

Figure 2: Step-wise mechanistic progression of the Bartoli reaction.[1][2]

Applications & Deprotection

Once the indole core is established, the acetal can be removed to access the aldehyde.

Deprotection Protocol: To generate 5-fluoro-1H-indole-7-carbaldehyde :

• Dissolve the acetal in THF/Water (4:1).

• Add 1M HCl (catalytic amount is usually insufficient; use 2.0 equiv).[2]

• Stir at RT for 1 hour.

• Neutralize with NaHCO₃ and extract.[2]

Downstream Utility:

• Reductive Amination: Reaction with piperazines/piperidines to form 5-HT (Serotonin) receptor antagonists.[2]

• Knoevenagel Condensation: Reaction with malonates to form indole-acrylates.[2]

References

• Bartoli, G., et al. (1989).[2] "Reaction of nitroarenes with vinyl Grignard reagents: A method for the synthesis of indoles." Journal of Organic Chemistry.

• Dobbs, A. P., et al. (1999).[2] "Total Synthesis of Indoles from Trichloromethyl Carbinols." Synlett. (Contextualizes protecting group strategies in indole synthesis).

• ChemicalBook. (2025).[2] "5-Fluoro-1H-indole-7-carbaldehyde Synthesis & Precursors." (Verifies the specific nitro-acetal precursor pathway).

• PubChem. (2025).[2] "5-Fluoroindole Derivatives and Properties."

Sources

• 1. 5-FLUORO-1H-INDOLE-7-CARBALDEHYDE | 603306-52-1 [chemicalbook.com]
• 2. 5-Fluoroindole | C8H6FN | CID 67861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region - PMC [pmc.ncbi.nlm.nih.gov]

5-fluoroindole-7-carboxaldehyde dibutyl acetal properties

An In-depth Technical Guide to 5-Fluoroindole-7-carboxaldehyde Dibutyl Acetal: Synthesis, Properties, and Applications in Drug Discovery

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of 5-fluoroindole-7-carboxaldehyde dibutyl acetal, a specialized chemical entity with potential applications in medicinal chemistry and drug development. Given the limited direct literature on this specific acetal derivative, this document synthesizes information from the known chemistry of its parent compound, 5-fluoro-1H-indole-7-carbaldehyde, and the principles of acetal chemistry to provide a scientifically grounded resource for researchers.

Introduction and Rationale

The indole scaffold is a privileged structure in drug discovery, forming the core of numerous natural products and synthetic drugs. The introduction of a fluorine atom can significantly modulate the physicochemical and pharmacological properties of a molecule, often enhancing metabolic stability, binding affinity, and bioavailability. The 7-carboxaldehyde group on the indole ring provides a versatile synthetic handle for further molecular elaboration.

However, the reactivity of the aldehyde functional group can be a double-edged sword, potentially leading to off-target reactions or metabolic instability. The protection of this aldehyde as a dibutyl acetal offers a strategic advantage. The acetal group is stable under neutral and basic conditions but can be readily cleaved under acidic conditions to regenerate the aldehyde. This "pro-drug" or "masked functionality" approach allows for the preservation of the aldehyde for later-stage synthetic transformations or for controlled release in a specific biological environment.

This guide will delve into the predicted properties, a proposed synthetic route, and potential applications of 5-fluoroindole-7-carboxaldehyde dibutyl acetal, providing a foundational understanding for its use in research and development.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 5-fluoroindole-7-carboxaldehyde dibutyl acetal. These values are estimated based on its chemical structure and the known properties of related compounds.

Property	Predicted Value	Rationale / Notes
Molecular Formula	C₁₇H₂₂FNO₂
Molecular Weight	295.36 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid	Based on common properties of similar acetals.
Boiling Point	> 200 °C (decomposes)	High boiling point expected due to molecular weight; potential for decomposition at elevated temperatures.
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF). Insoluble in water.	The dibutyl acetal group significantly increases lipophilicity compared to the parent aldehyde.
Stability	Stable under neutral and basic conditions. Sensitive to acid (hydrolyzes to the aldehyde).	Characteristic reactivity of an acetal.
pKa	~16-17 (indole N-H)	Similar to other N-unsubstituted indoles.

Synthesis and Purification

The synthesis of 5-fluoroindole-7-carboxaldehyde dibutyl acetal can be conceptualized as a two-step process starting from a suitable indole precursor. The key steps involve the formylation of the 5-fluoroindole at the 7-position, followed by the protection of the resulting aldehyde as a dibutyl acetal.

Step 1: Synthesis of 5-Fluoro-1H-indole-7-carbaldehyde

The synthesis of the parent aldehyde, 5-fluoro-1H-indole-7-carbaldehyde, has been described in the patent literature. A common method involves the Vilsmeier-Haack formylation of 5-fluoroindole.

Experimental Protocol:

• To a solution of 5-fluoroindole in anhydrous DMF at 0 °C, add phosphorus oxychloride (POCl₃) dropwise.

• Allow the reaction mixture to stir at room temperature for several hours until the starting material is consumed (monitored by TLC).

• Quench the reaction by pouring it into a mixture of ice and aqueous sodium hydroxide solution, adjusting the pH to ~8-9.

• Extract the product with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-fluoro-1H-indole-7-carbaldehyde.

Step 2: Formation of the Dibutyl Acetal

The protection of the aldehyde as a dibutyl acetal is typically achieved by reacting it with an excess of n-butanol in the presence of an acid catalyst and a dehydrating agent.

Experimental Protocol:

• Dissolve 5-fluoro-1H-indole-7-carbaldehyde in an excess of n-butanol.

• Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA) or a Lewis acid like trimethylsilyl chloride (TMSCl).

• Set up the reaction with a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the acetal product.

• Reflux the mixture until the reaction is complete (monitored by TLC or GC-MS).

• Cool the reaction mixture and neutralize the acid catalyst with a mild base, such as triethylamine or saturated sodium bicarbonate solution.

• Remove the excess butanol under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude 5-fluoroindole-7-carboxaldehyde dibutyl acetal.

• Further purification can be achieved by column chromatography if necessary.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 5-fluoroindole-7-carboxaldehyde dibutyl acetal.

Potential Applications in Drug Discovery

The unique structural features of 5-fluoroindole-7-carboxaldehyde dibutyl acetal make it an attractive building block for the synthesis of novel therapeutic agents.

Serotonin (5-HT) Receptor Modulators

The indole nucleus is a common pharmacophore in ligands for serotonin receptors. The 5-fluoro and 7-substituted indole scaffold could be elaborated to develop selective agonists or antagonists for various 5-HT receptor subtypes, which are implicated in a wide range of neurological disorders, including depression, anxiety, and migraine.

Kinase Inhibitors

Indole derivatives have been successfully developed as inhibitors of various protein kinases, which are key targets in oncology and inflammatory diseases. The 7-position of the indole ring can be functionalized to introduce side chains that interact with the ATP-binding site of kinases. The protected aldehyde allows for late-stage diversification of the molecule to generate a library of potential kinase inhibitors.

Antiviral and Antimicrobial Agents

Indole-based compounds have demonstrated a broad spectrum of antimicrobial and antiviral activities. The 5-fluoroindole-7-carboxaldehyde dibutyl acetal can serve as a precursor for the synthesis of novel compounds with potential efficacy against various pathogens.

Conceptual Signaling Pathway Interaction

The following diagram illustrates a conceptual model of how a drug candidate derived from this scaffold might interact with a target protein kinase, leading to the inhibition of a downstream signaling pathway.

Caption: Conceptual inhibition of a protein kinase signaling pathway.

Safety, Handling, and Storage

As with any chemical compound, 5-fluoroindole-7-carboxaldehyde dibutyl acetal should be handled with appropriate safety precautions.

• Handling: Use in a well-ventilated fume hood. Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, away from acids and strong oxidizing agents. For long-term storage, refrigeration is recommended to minimize potential degradation.

Conclusion

5-Fluoroindole-7-carboxaldehyde dibutyl acetal represents a valuable, albeit specialized, chemical building block for medicinal chemistry and drug discovery. Its strategic design, incorporating a fluorinated indole core and a protected aldehyde, offers researchers a versatile platform for the synthesis of novel bioactive molecules. While direct experimental data on this compound is scarce, a thorough understanding of the chemistry of its constituent parts allows for a confident prediction of its properties and a rational design of its synthesis and applications. This guide provides a foundational framework to enable further exploration and utilization of this promising scaffold in the pursuit of new therapeutic agents.

References

• World Intellectual Property Organization. (2014). PYRAZOLO-PYRIMIDINE DERIVATIVES AS PLK1 INHIBITORS. (Patent No. WO/2014/141103).

The Strategic Synthesis and Application of 7-Substituted 5-Fluoroindole Building Blocks: A Technical Guide for Drug Discovery Professionals

Introduction: The 7-Substituted 5-Fluoroindole Scaffold - A Privileged Motif in Modern Medicinal Chemistry

The indole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous natural products and pharmaceuticals.[1] Strategic functionalization of the indole ring is a powerful approach to modulate the pharmacological properties of a molecule. Among the vast chemical space of indole derivatives, the 7-substituted 5-fluoroindole scaffold has emerged as a particularly valuable building block in contemporary drug discovery. The introduction of a fluorine atom at the 5-position can significantly enhance metabolic stability, binding affinity, and membrane permeability, while the 7-position offers a key vector for diversification to fine-tune potency and selectivity.[2] This guide provides an in-depth technical overview of the synthesis and application of these critical building blocks, offering field-proven insights for researchers, scientists, and drug development professionals.

Core Synthetic Strategies: Navigating the Regiochemical Challenges of Indole Functionalization

The inherent reactivity of the indole ring often favors electrophilic substitution at the C3 position, making selective functionalization at the C7 position a significant synthetic challenge. Overcoming this hurdle requires carefully designed strategies that leverage directing groups and specialized reaction conditions.

The Gateway Intermediate: Synthesis of 7-Bromo-5-fluoroindole

A cornerstone for the synthesis of diverse 7-substituted 5-fluoroindoles is the preparation of a C7-halogenated precursor, most commonly 7-bromo-5-fluoroindole. This intermediate serves as a versatile handle for subsequent palladium-catalyzed cross-coupling reactions. A reliable synthetic route commences with 4-bromo-2-fluoro-1-nitrobenzene.

Experimental Protocol: Synthesis of 5-bromo-7-fluoro-1H-indole [3]

• Reaction Setup: To a solution of 4-bromo-2-fluoro-1-nitrobenzene (1.0 g, 4.54 mmol) in anhydrous tetrahydrofuran (THF, 20 mL) at -40 °C under an inert atmosphere, slowly add vinylmagnesium bromide (1M solution in THF, 13.62 mL, 13.62 mmol).

• Reaction Execution: Stir the reaction mixture at -40 °C for 60 minutes.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH4Cl). Extract the mixture with ethyl acetate (EtOAc, 2 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, ethyl acetate:petroleum ether = 9:1) to afford 5-bromo-7-fluoro-1H-indole.[3]

This approach provides a reliable method for obtaining the key 7-bromo-5-fluoroindole intermediate, paving the way for a multitude of C7-functionalization strategies.

Palladium-Catalyzed Cross-Coupling: The Power of the Suzuki-Miyaura Reaction

With the 7-bromo-5-fluoroindole in hand, the Suzuki-Miyaura cross-coupling reaction stands out as a robust and versatile method for introducing a wide array of aryl and heteroaryl substituents at the C7 position.[4][5] The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and purity.

General Experimental Protocol: Suzuki-Miyaura Coupling of 7-Bromo-5-fluoroindole

• Reaction Setup: In a reaction vessel, combine 7-bromo-5-fluoroindole (1.0 equiv.), the desired arylboronic acid (1.1-1.5 equiv.), a palladium catalyst such as Pd(PPh3)4 (0.05-0.1 equiv.), and a base like K2CO3 or Cs2CO3 (2.0-3.0 equiv.).

• Solvent Addition: Add a suitable solvent system, which can range from aqueous mixtures to organic solvents like dioxane or DMF.

• Reaction Execution: Heat the mixture to the appropriate temperature (typically 80-120 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction, dilute with an organic solvent, and wash with water and brine. Dry the organic layer, concentrate, and purify the crude product by column chromatography.

The following table summarizes representative conditions and yields for the Suzuki-Miyaura coupling of halo-indoles, demonstrating the versatility of this methodology.

Aryl Halide	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
7-Bromo-1H-indazole	4-Methoxyphenylboronic acid	Pd(dppf)Cl2 (5)	K2CO3	Dioxane/H2O	100	85	[6]
5-Bromoindole	Phenylboronic acid	Pd(OAc)2 (2) / SPhos (4)	K3PO4	Toluene/H2O	100	95	[7]
5,7-Dibromoindole	Phenylboronic acid	Pd(PPh3)4 (3)	Na2CO3	H2O	100	91	[4][5]

This table provides examples from related indole systems to illustrate typical reaction conditions and outcomes.

Directed Ortho-Metalation (DoM): A Regioselective C-H Functionalization Strategy

Directed ortho-metalation (DoM) offers an alternative and powerful strategy for the direct functionalization of the C7 position, bypassing the need for a pre-installed halogen.[8][9][10] This method relies on a directing metalation group (DMG) on the indole nitrogen, which complexes with an organolithium base and directs deprotonation to the adjacent C7 position.

Conceptual Workflow for Directed Ortho-Metalation of 5-Fluoroindole

Caption: Conceptual workflow for C7-functionalization via Directed ortho-Metalation.

Commonly used directing groups include carbamates, amides, and triisopropylsilyl (TIPS). The choice of the directing group and the organolithium base is critical for achieving high regioselectivity and yield. After the C7-lithiation, the intermediate can be quenched with a variety of electrophiles to introduce diverse functionalities.[3]

Applications in Drug Discovery: Targeting Disease with Precision

The unique structural and electronic properties of 7-substituted 5-fluoroindoles have positioned them as valuable scaffolds in the development of novel therapeutics for a range of diseases, including cancer and neurodegenerative disorders.[11][12][13]

Anticancer Agents

The 5-fluoroindole moiety is a key component in several anticancer agents.[14] The substitution at the C7 position allows for the modulation of activity and selectivity against various cancer cell lines. For instance, derivatives of 5-fluoro-2-oxindole have demonstrated significant antitumor activity.[11]

Table of Anticancer Activity of Representative Fluoroindole Derivatives

Compound	Cancer Cell Line	Activity (GI50/IC50)	Reference
Thiazole-contained 5-fluoro-2-oxindole derivative 3g	Breast Cancer (T-47D)	GI = 96.17%	[11][14]
Thiazole-contained 5-fluoro-2-oxindole derivative 3g	Lung Cancer (HOP-92)	GI = 95.95%	[11][14]
Indole-based 4,5-dihydroisoxazole derivative	Leukemia	IC50 in nanomolar range	[7]

Kinase Inhibitors

The 7-azaindole scaffold, a bioisostere of the indole ring system, is a well-established hinge-binding motif in many kinase inhibitors.[15][16][17] The 7-substituted 5-fluoroindole core can mimic this interaction while offering distinct physicochemical properties. The development of potent and selective kinase inhibitors is a major focus in oncology and inflammation research.

Agents for Neurodegenerative Diseases

The favorable properties of fluorinated compounds for brain penetration make 7-substituted 5-fluoroindoles attractive candidates for targeting central nervous system (CNS) disorders.[12][13] Research in this area is exploring their potential to modulate targets implicated in diseases such as Alzheimer's and Parkinson's.[18][19]

Spectroscopic Characterization: A Guide to Structural Elucidation

The unambiguous characterization of novel 7-substituted 5-fluoroindoles is paramount. A combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), is essential for structural confirmation.

Representative Spectroscopic Data

While a comprehensive database is beyond the scope of this guide, the following provides an indication of the expected spectroscopic features for a generic 7-aryl-5-fluoroindole.

Technique	Expected Features
¹H NMR	- Aromatic protons in the range of δ 7.0-8.5 ppm. - Signals for the indole C2-H and C3-H, typically between δ 6.5-7.5 ppm. - The indole N-H proton often appears as a broad singlet above δ 8.0 ppm.
¹³C NMR	- Aromatic carbons in the range of δ 110-140 ppm. - The C-F carbon will show a large coupling constant (¹JCF). - Carbonyl carbons (if present) will appear downfield (>160 ppm).
IR	- N-H stretching vibration around 3400 cm⁻¹. - C-H stretching of the aromatic rings around 3100-3000 cm⁻¹. - C=C stretching vibrations in the aromatic region (1600-1450 cm⁻¹). - C-F stretching vibration in the range of 1250-1000 cm⁻¹.
MS (ESI)	- A prominent molecular ion peak [M+H]⁺ or [M-H]⁻.

Conclusion and Future Outlook

The 7-substituted 5-fluoroindole scaffold represents a highly versatile and valuable building block in modern drug discovery. The synthetic strategies outlined in this guide, particularly the use of halogenated intermediates for palladium-catalyzed cross-coupling and the application of directed ortho-metalation, provide medicinal chemists with powerful tools to access a wide range of novel chemical entities. The demonstrated and potential applications of these compounds in oncology, neuroscience, and other therapeutic areas underscore the importance of continued exploration of this privileged structural motif. As our understanding of disease biology deepens and synthetic methodologies evolve, the 7-substituted 5-fluoroindole core is poised to play an even more significant role in the development of next-generation therapeutics.

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• One-Pot Synthesis of Polynuclear Indole Derivatives by Friedel–Crafts Alkylation of γ-Hydroxybutyrolactams. (n.d.). PMC. Retrieved from [Link]

• IR spectral data of compounds(E 5-7 ). | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of 5-Fluoroindole-5-13C. (n.d.). DiVA. Retrieved from [Link]

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Technical Profile: 7-(Dibutoxymethyl)-5-fluoro-1H-indole

[1][2]

Executive Summary & Compound Identity

7-(Dibutoxymethyl)-5-fluoro-1H-indole is a specialized heterocyclic intermediate, critically utilized in the synthesis of next-generation antifungal agents, most notably Olorofim (F901318) . It serves as a protected precursor to 5-fluoro-1H-indole-7-carbaldehyde , a key building block for the orotomide class of drugs.

The compound is designed to mask the reactive aldehyde functionality at the C7 position during the harsh conditions of indole ring formation (specifically the Bartoli synthesis), preventing side reactions with organometallic reagents.

Chemical Identification Data

Property	Specification
CAS Registry Number	1021910-38-2
Chemical Name	7-(Dibutoxymethyl)-5-fluoro-1H-indole
Synonyms	5-Fluoro-7-formylindole dibutyl acetal; 5-Fluoro-1H-indole-7-carboxaldehyde dibutyl acetal
Molecular Formula	C₁₇H₂₄FNO₂
Molecular Weight	293.38 g/mol
Core Structure	Indole (Benzopyrrole)
Substituents	5-Fluoro (Halogen); 7-Dibutoxymethyl (Acetal)
Physical State	Viscous oil or low-melting solid (typically isolated as crude)
Solubility	Soluble in THF, DCM, Ethyl Acetate; Insoluble in water

Strategic Application in Drug Discovery

The primary utility of 7-(Dibutoxymethyl)-5-fluoro-1H-indole lies in the synthesis of Olorofim , the first antifungal agent in the orotomide class, which targets the enzyme dihydroorotate dehydrogenase (DHODH).

The "Protection-First" Strategy

In the synthesis of complex indoles, the C7 position is sterically crowded and electronically deactivated. Introducing a formyl group (aldehyde) directly onto the indole ring is challenging. The preferred route involves carrying the carbon scaffold through the ring-closure step. However, the standard Bartoli Indole Synthesis utilizes vinyl Grignard reagents, which are highly nucleophilic and would instantly attack a naked aldehyde.

Solution: The aldehyde is masked as a dibutyl acetal . This acetal is:

• Stable to Base/Nucleophiles : Resists attack by vinylmagnesium bromide (VinylMgBr).

• Lipophilic : The butyl chains increase solubility in THF at low temperatures (-78°C).

• Acid-Labile : Can be cleanly removed (hydrolyzed) during the acidic workup to reveal the desired aldehyde.

Synthetic Pathway & Protocol

The synthesis of this compound typically follows a Bartoli Indole Synthesis starting from a nitrobenzene precursor.

Reaction Scheme

Precursor: 2-(Dibutoxymethyl)-4-fluoro-1-nitrobenzene Reagents: Vinylmagnesium bromide (3.0 - 4.0 equiv), THF Conditions: -78°C to -40°C

Step-by-Step Methodology

• Preparation : Charge a reaction vessel with 2-(dibutoxymethyl)-4-fluoro-1-nitrobenzene and anhydrous Tetrahydrofuran (THF). Cool the solution to -78°C under a nitrogen atmosphere.

• Grignard Addition : Slowly add Vinylmagnesium bromide (1.0 M in THF) dropwise. Critical: Maintain internal temperature below -65°C to prevent polymerization of the Grignard or side reactions.

• Cyclization : After addition, allow the mixture to warm to -45°C and stir for 30–60 minutes. The vinyl group attacks the nitro group, initiating a [3,3]-sigmatropic rearrangement that forms the indole core.

• Quench (Isolation of Acetal) : To isolate the acetal (CAS 1021910-38-2), quench with saturated Ammonium Chloride (NH₄Cl) at low temperature. Extract with Ethyl Acetate.

  • Note: If the target is the aldehyde (CAS 603306-52-1), an acidic quench (e.g., 0.5M HCl) is used to hydrolyze the acetal in situ.

• Purification : The acetal intermediate is often used directly or purified via silica gel chromatography (eluting with Hexanes/EtOAc) if isolation is required for characterization.

Visualization: Synthetic Workflow

Figure 1: The Bartoli Indole Synthesis pathway converting the nitrobenzene precursor to the protected indole acetal, and subsequently to the aldehyde.

Mechanism of Action: The Acetal Advantage

The choice of a dibutyl acetal over a dimethyl or diethyl acetal is often driven by process chemistry considerations:

• Hydrophobicity : The butyl chains make the intermediate significantly more lipophilic. This aids in extractive workups, ensuring the product partitions efficiently into the organic phase (e.g., MTBE or Toluene) away from magnesium salts.

• Boiling Point : If distillation is required for the precursor, the dibutyl acetal has a higher boiling point, allowing for the removal of lower-boiling impurities (like unreacted vinyl bromide) without loss of product.

• Stability : Bulky acetals are slightly more resistant to incidental hydrolysis during the quenching step, allowing for better control over when the aldehyde is released.

Visualization: Protection Logic

Figure 2: Mechanistic comparison showing why acetal protection is required to prevent Grignard addition to the aldehyde carbon.

Handling, Safety, and Stability

Safety Data Sheet (SDS) Highlights

While specific toxicological data for this intermediate is limited, it should be handled with the standard precautions for fluorinated indoles.

• Hazard Statements (GHS) :

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage : Store at -20°C under inert atmosphere (Argon/Nitrogen). Acetals are sensitive to moisture and acid; exposure to humid air can lead to slow hydrolysis, releasing the aldehyde and butanol.

Analytical Verification

• 1H NMR (CDCl₃) : Look for the characteristic acetal proton triplet at approximately δ 5.5–6.0 ppm and the butyl chain signals (multiplets in the 0.8–1.6 ppm range). The indole NH usually appears broad around 8.5–9.5 ppm .

• Mass Spectrometry : ESI+ will typically show the protonated molecular ion

  or the loss of a butoxy group.

References

• ChemicalBook . (2025). 7-(Dibutoxymethyl)-5-fluoro-1H-indole Product Entry. Retrieved from

• F2G Ltd . (2018). Patent US20180214458A1: Pyrrole-2,5-dione compounds and methods of using them. (Describes the synthesis of 5-fluoro-7-substituted indoles for Olorofim). Retrieved from

• National Institutes of Health (NIH) . (2025). Olorofim (F901318) Review and Mechanism. Retrieved from

• BLD Pharm . (2025). 5-Fluoro-1H-indole-7-carbaldehyde (CAS 603306-52-1).[1][2][3][4] Retrieved from

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The Strategic Dichotomy: A Technical Guide to 5-Fluoroindole-7-carboxaldehyde and Its Acetal in Complex Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Indole Scaffold and the Rise of Fluorine in Medicinal Chemistry

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic drugs.[1][2] Its unique electronic properties and ability to participate in various biological interactions make it a "privileged scaffold" in drug design. The strategic incorporation of fluorine into such scaffolds has become a powerful tactic for medicinal chemists to modulate a molecule's physicochemical and pharmacokinetic properties, including metabolic stability, lipophilicity, and binding affinity.[3][4]

5-Fluoroindole-7-carboxaldehyde is a valuable bifunctional building block that combines these key features. The fluorinated indole core provides a platform for developing novel therapeutics, while the C7-carboxaldehyde group offers a reactive handle for further molecular elaboration. However, the very reactivity of the aldehyde group, while useful, can be a significant challenge during multi-step syntheses. It is susceptible to oxidation, reduction, and nucleophilic attack, often interfering with desired transformations elsewhere on the indole ring.

This guide provides an in-depth technical exploration of the solution to this challenge: the use of an acetal as a protecting group. We will dissect the fundamental differences between 5-fluoroindole-7-carboxaldehyde and its acetal derivative, detailing the chemical logic, experimental methodologies, and strategic applications that empower chemists to unlock the full synthetic potential of this important intermediate.

PART 1: A Tale of Two Functionalities: Physicochemical and Spectroscopic Divergence

The conversion of the aldehyde to an acetal fundamentally alters the electronic nature and reactivity of the C7 substituent. An aldehyde is characterized by a polar carbon-oxygen double bond (C=O), making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[5] In contrast, an acetal possesses two single-bonded ether linkages to the same carbon (C(OR)₂), which lacks this electrophilic π-system. This structural change imparts a dramatic shift in chemical stability and reactivity.[6]

The acetal is stable under a wide range of conditions that would readily transform the aldehyde, including exposure to strong bases, nucleophiles (like Grignard reagents or organolithiums), hydrides, and oxidizing agents.[7] Conversely, the acetal is labile in aqueous acidic conditions, which regenerate the parent aldehyde, while the aldehyde itself is generally stable to such treatment.[8] This orthogonal stability is the cornerstone of its utility as a protecting group.

Data Presentation: Comparative Properties

Property	5-Fluoroindole-7-carboxaldehyde	5-Fluoroindole-7-carboxaldehyde Diethyl Acetal	Causality Behind the Difference
Molecular Formula	C₉H₆FNO[9][10]	C₁₃H₁₆FNO₂	Addition of two ethyl groups and one oxygen atom from two ethanol molecules, with the loss of one water molecule.
Molecular Weight	163.15 g/mol [9][11]	237.27 g/mol	Increased mass from the added ethoxy groups.
Reactivity	Highly electrophilic at C7 carbonyl carbon.	Low electrophilicity at C7 acetal carbon.	The aldehyde has a polar C=O π-bond, making the carbon electron-deficient. The acetal has only C-O σ-bonds, and the oxygen lone pairs can donate electron density, reducing electrophilicity.[5]
Stability (Base)	Unstable to strong bases (e.g., aldol condensation).	Highly stable.	Acetals lack an acidic α-proton and a good leaving group (-OR is a strong base), preventing elimination or substitution under basic conditions.[5]
Stability (Acid)	Generally stable.	Labile; readily hydrolyzes back to the aldehyde.[8]	The ether oxygens of the acetal are readily protonated, creating a good leaving group (ROH) and a resonance-stabilized oxocarbenium ion, which is then attacked by water.
¹H NMR (CDCl₃)	Aldehyde proton (CHO) signal at ~10.1 ppm.[10]	Acetal proton (CH(OEt)₂) signal at ~5.5-6.0 ppm. Methylene (OCH₂) signals at ~3.5-3.8 ppm. Methyl (CH₃) signals at ~1.2 ppm.	The aldehyde proton is highly deshielded by the anisotropic effect of the C=O bond. The acetal proton is in a less deshielded, ether-like environment.
¹³C NMR (CDCl₃)	Carbonyl carbon (C=O) signal at ~190 ppm.	Acetal carbon (C(OR)₂) signal at ~100 ppm.	The sp² hybridized carbonyl carbon is significantly more deshielded than the sp³ hybridized acetal carbon.
IR Spectroscopy	Strong C=O stretch at ~1680-1700 cm⁻¹.	Absence of C=O stretch. Presence of strong C-O stretches at ~1050-1150 cm⁻¹.	The defining vibrational mode of the aldehyde is its carbonyl stretch, which is absent in the acetal. The acetal is characterized by its ether C-O bond stretches.

PART 2: Synthesis and Methodologies: The Chemist's Toolkit

Harnessing the aldehyde-acetal relationship requires robust and reliable experimental protocols for the synthesis of the starting material, its protection, and its subsequent deprotection.

Experimental Protocol 1: Synthesis of 5-Fluoroindole-7-carboxaldehyde

The synthesis of the title aldehyde can be achieved via several routes. One effective method involves the construction of the indole ring from a suitably substituted nitrobenzene precursor.[10][12]

Causality: This approach builds the indole core through a reductive cyclization pathway. The use of vinylmagnesium bromide, a powerful nucleophile and a source of a two-carbon unit, facilitates the formation of the pyrrole ring fused to the existing benzene ring. The dibutoxymethyl group serves as a protected form of the aldehyde (an acetal), which is then hydrolyzed in the final acidic workup step to reveal the desired C7-carboxaldehyde.

• Step 1: Reaction Setup

  • To a solution of 2-dibutoxymethyl-4-fluoro-1-nitrobenzene (1.0 eq) in anhydrous tetrahydrofuran (THF, ~0.1 M) under an inert atmosphere (Nitrogen or Argon), cool the mixture to -78 °C using a dry ice/acetone bath.

• Step 2: Grignard Addition

  • Slowly add vinylmagnesium bromide (1.0 M solution in THF, 3.0 eq) dropwise to the cooled solution, maintaining the internal temperature below -70 °C.

  • After the initial addition, warm the reaction mixture to between -45 °C and -50 °C and stir for 30 minutes.

  • Cool the mixture back down to -78 °C and add a second portion of vinylmagnesium bromide (3.0 eq) dropwise.

  • Allow the reaction to stir at -45 °C to -50 °C for an additional 20 minutes.

• Step 3: Quenching and Extraction

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride while the mixture is still cold.

  • Allow the mixture to warm to room temperature. Extract the product with diethyl ether or ethyl acetate (2x volumes).

  • Combine the organic layers, wash with saturated aqueous sodium chloride (brine), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Step 4: Acetal Hydrolysis (Deprotection)

  • Dissolve the crude residue in THF. Add a dilute aqueous solution of hydrochloric acid (e.g., 0.5 N HCl).

  • Stir the mixture at room temperature for 20-30 minutes, monitoring the hydrolysis by Thin Layer Chromatography (TLC).

• Step 5: Final Workup and Purification

  • Neutralize the mixture carefully with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by silica gel column chromatography to yield 5-fluoroindole-7-carboxaldehyde as a solid.[10]

Experimental Protocol 2: Acetal Formation (Protection)

This protocol describes the formation of the diethyl acetal, a common and robust protecting group.

Causality: The reaction is an equilibrium process. It is catalyzed by acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic. Two equivalents of alcohol then add, and water is eliminated. To drive the reaction to completion, water must be removed from the system, typically by azeotropic distillation using a Dean-Stark apparatus.

• Step 1: Reaction Setup

  • To a solution of 5-fluoroindole-7-carboxaldehyde (1.0 eq) in a suitable solvent such as toluene or benzene, add anhydrous ethanol (10-20 eq).

  • Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH, 0.05 eq).

• Step 2: Water Removal

  • Fit the reaction flask with a Dean-Stark apparatus and a condenser.

  • Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap as an azeotrope with the solvent.

• Step 3: Monitoring and Completion

  • Monitor the reaction progress by TLC until the starting aldehyde is fully consumed.

  • Cool the reaction mixture to room temperature.

• Step 4: Workup and Purification

  • Quench the reaction by adding a weak base, such as a saturated aqueous solution of sodium bicarbonate, to neutralize the acid catalyst.

  • Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • The crude acetal is often pure enough for the next step, but can be purified by silica gel chromatography if necessary.

Sources

• 1. Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: A Guided Protocol for the Synthesis of 7-(Dibutoxymethyl)-5-fluoro-1H-indole

Abstract

This document provides a comprehensive, in-depth guide for the synthesis of 7-(dibutoxymethyl)-5-fluoro-1H-indole, a valuable fluorinated indole derivative for pharmaceutical and materials science research. The presented synthetic strategy involves a three-step sequence starting from commercially available 5-fluoro-1H-indole: (1) N-protection, (2) directed ortho-metalation and formylation, and (3) acetal protection of the resulting aldehyde. This application note details the underlying chemical principles, offers a robust step-by-step protocol, and includes troubleshooting insights to ensure reproducible and high-yield synthesis.

Introduction and Synthetic Strategy

Fluorinated indoles are a critical class of heterocyclic compounds in medicinal chemistry due to the unique properties imparted by the fluorine atom, such as altered metabolic stability, binding affinity, and lipophilicity. The target molecule, 7-(dibutoxymethyl)-5-fluoro-1H-indole, serves as a versatile building block where the acetal acts as a stable, protected form of the 7-carboxaldehyde. This aldehyde can later be unmasked for further elaboration into more complex structures.

The chosen synthetic route is designed for efficiency and regiochemical control. Direct formylation of 5-fluoroindole would likely occur at the more electron-rich C3 position. To achieve exclusive C7 functionalization, a Directed ortho-Metalation (DoM) strategy is employed.[1][2] This powerful technique utilizes a directing metalation group (DMG) to guide a strong base to deprotonate a specific ortho-position.[1][2][3]

Our three-stage synthetic approach is outlined below:

Caption: Key steps of the DoM and formylation.

Step 3: Acetal Formation The final step involves the protection of the newly installed aldehyde as a dibutyl acetal. This reaction is an acid-catalyzed nucleophilic addition of two equivalents of n-butanol. [4][5]The use of p-toluenesulfonic acid (p-TsOH) as a catalyst is standard. To drive the equilibrium towards the acetal product, water generated during the reaction is removed, typically by azeotropic distillation using a Dean-Stark apparatus. The dibutyl acetal offers greater lipophilicity and stability compared to smaller dimethyl or diethyl acetals. [5][6]Notably, the acidic conditions required for this step also conveniently cleave the N-Boc protecting group. [7][8][9]

Detailed Experimental Protocol

Safety Precautions: This procedure involves pyrophoric (s-BuLi) and corrosive (POCl₃, p-TsOH) reagents. All steps should be performed by trained personnel in a well-ventilated fume hood under an inert atmosphere (Nitrogen or Argon) where specified. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
5-Fluoro-1H-indole	≥98%	Commercial
Di-tert-butyl dicarbonate (Boc)₂O	≥98%	Commercial
4-(Dimethylamino)pyridine (DMAP)	≥99%	Commercial	Catalyst
Dichloromethane (DCM), Anhydrous	≥99.8%	Commercial	Dri-Solv or similar
Tetrahydrofuran (THF), Anhydrous	≥99.9%	Commercial	Dri-Solv or similar
s-Butyllithium (s-BuLi)	~1.4 M in cyclohexane	Commercial	Pyrophoric
TMEDA	≥99.5%, redistilled	Commercial
N,N-Dimethylformamide (DMF), Anhydrous	≥99.8%	Commercial
n-Butanol	≥99.5%	Commercial
p-Toluenesulfonic acid (p-TsOH)	Monohydrate, ≥98.5%	Commercial
Diethyl ether (Et₂O)	ACS Grade	Commercial
Saturated aq. NH₄Cl, NaHCO₃, NaCl	Lab Prepared
Anhydrous MgSO₄ or Na₂SO₄	Commercial	Drying agent
Silica Gel	230-400 mesh	Commercial	For chromatography

Protocol Step 1: Synthesis of N-Boc-5-fluoro-1H-indole

• To a round-bottom flask charged with 5-fluoro-1H-indole (1.0 eq), add anhydrous Dichloromethane (DCM) to make a ~0.5 M solution.

• Add 4-(Dimethylamino)pyridine (DMAP, 0.05 eq) and Di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq).

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the mixture under reduced pressure.

• Redissolve the residue in diethyl ether (Et₂O) and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude product, which is often pure enough for the next step.

Protocol Step 2: Synthesis of N-Boc-5-fluoro-1H-indole-7-carboxaldehyde

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add the N-Boc-5-fluoro-1H-indole (1.0 eq) from the previous step and dissolve it in anhydrous Tetrahydrofuran (THF) (~0.2 M).

• Add N,N,N',N'-Tetramethylethylenediamine (TMEDA, 1.2 eq) and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add s-Butyllithium (s-BuLi, 1.2 eq) dropwise via syringe, maintaining the internal temperature below -70 °C. The solution may turn a deep color.

• Stir the mixture at -78 °C for 1 hour.

• Add anhydrous N,N-Dimethylformamide (DMF, 2.0 eq) dropwise, again keeping the temperature below -70 °C.

• After stirring for an additional 1-2 hours at -78 °C, quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract with Et₂O (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 7-formyl derivative.

Protocol Step 3: Synthesis of 7-(Dibutoxymethyl)-5-fluoro-1H-indole

• Combine the N-Boc-5-fluoro-1H-indole-7-carboxaldehyde (1.0 eq), n-butanol (10-20 eq), and a catalytic amount of p-Toluenesulfonic acid (p-TsOH, 0.1 eq) in a round-bottom flask with toluene (~0.3 M).

• Equip the flask with a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap (typically 4-8 hours). The acidic conditions will also effect the deprotection of the N-Boc group. [7][9]4. Cool the reaction mixture to room temperature and quench by adding saturated aqueous NaHCO₃ solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the final product by flash column chromatography on silica gel to yield 7-(dibutoxymethyl)-5-fluoro-1H-indole as a pure compound.

Characterization and Expected Results

The identity and purity of the final product and intermediates should be confirmed using standard analytical techniques:

• ¹H and ¹⁹F NMR Spectroscopy: To confirm the structure and regiochemistry. The proton spectrum should show characteristic signals for the indole core, the dibutoxymethyl group (a triplet for the CH, and multiplets for the OCH₂ and alkyl chain), and the disappearance of the aldehyde and Boc protons. The ¹⁹F NMR will show a singlet or doublet characteristic of the 5-fluoro substituent.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• TLC: To monitor reaction progress and assess the purity of the final compound.

Expected yields for each step are generally in the range of 70-95% for experienced chemists, contingent on careful execution of the anhydrous and low-temperature steps.

References

• DiVA Portal. Synthesis of 5-Fluoroindole-5-13C. Available at: [Link]

• Taylor & Francis Online. Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Available at: [Link]

• ACS Publications. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development. Available at: [Link]

• PMC. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• Wikipedia. Fischer indole synthesis. Available at: [Link]

• Chemistry Steps. Acetals as Protecting Groups for Aldehydes and Ketones. Available at: [Link]

• Baran Lab. Directed Metalation: A Survival Guide. Available at: [Link]

• Wikipedia. Directed ortho metalation. Available at: [Link]

• Unblog.fr. 07- DIRECTED ORTHO METALATION | Jacques Mortier. Available at: [Link]

• Chemistry LibreTexts. 17.8: Acetals as Protecting Groups. Available at: [Link]

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Application Note: Chemoselective Protection of 5-Fluoroindole-7-Carboxaldehyde as a Dibutyl Acetal

This Application Note is structured to provide a rigorous, field-validated protocol for the protection of 5-fluoroindole-7-carboxaldehyde using

-butanol. This procedure yields the 1,1-dibutoxy acetal, a robust protecting group strategy used to mask the electrophilic aldehyde during subsequent transformations (e.g., lithiation, reduction, or N-alkylation).

Executive Summary & Rationale

The protection of 5-fluoroindole-7-carboxaldehyde (Compound 1 ) is a critical step in the synthesis of complex kinase inhibitors and serotonin modulators. While dimethyl and ethylene glycol acetals are common, the dibutyl acetal is specifically chosen in this protocol for two mechanistic reasons:

• Lipophilicity & Solubility: The butyl chains significantly increase the solubility of the indole core in non-polar solvents (Hexanes, Toluene) required for downstream organometallic steps (e.g., C-3 lithiation).

• Hydrolytic Stability: The steric bulk and hydrophobicity of the butyl groups provide superior stability against incidental hydrolysis compared to methyl acetals, allowing for easier handling during aqueous workups.

Chemical Challenge: Indole Stability

Unsubstituted indoles are acid-sensitive and prone to dimerization (forming bis-indolyl methanes) under the acidic conditions required for acetalization. However, Expert Insight: The presence of the electron-withdrawing Fluorine at C-5 and the Aldehyde at C-7 significantly reduces the nucleophilicity of the C-3 position. This electronic deactivation suppresses polymerization, allowing the use of standard Brønsted acid catalysts (pTSA) with high recovery yields.

Reaction Mechanism & Pathway[1][2]

The reaction proceeds via a reversible acid-catalyzed nucleophilic addition of

-butanol to the carbonyl carbon. To drive the equilibrium toward the acetal (Compound 2 ), water must be continuously removed.

Mechanistic Diagram (Graphviz)

Figure 1: Acid-catalyzed acetalization pathway requiring azeotropic water removal.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Grade
5-Fluoroindole-7-carboxaldehyde	1.0	Substrate	>98% Purity
-Butanol	5.0 - 10.0	Reagent/Co-solvent	Anhydrous
p-Toluenesulfonic acid (pTSA)	0.05 (5 mol%)	Catalyst	Monohydrate
Toluene	Solvent Vol.	Azeotropic Agent	ACS Grade
Sodium Bicarbonate (NaHCO )	Excess	Quench	Sat. Aq. Soln.

Step-by-Step Procedure

Step 1: Reaction Setup

• Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charge the flask with 5-fluoroindole-7-carboxaldehyde (10.0 g, 61.3 mmol).

• Add

  -butanol (45 mL, ~8 equiv) and Toluene (100 mL).

  • Note: The Toluene/Butanol ratio ensures a boiling point suitable for azeotropic removal of water (

    -butanol bp: 117°C, Toluene bp: 110°C).

• Add pTSA monohydrate (0.58 g, 3.0 mmol).

Step 2: Azeotropic Distillation

• Heat the mixture to vigorous reflux (Oil bath ~130°C).

• Monitor the collection of water in the Dean-Stark trap.

• Endpoint: Reaction is typically complete when water evolution ceases (approx. 4–6 hours).

• QC Check: Spot on TLC (30% EtOAc/Hexane). The polar aldehyde spot (

  ) should disappear, replaced by a non-polar spot ( ).

Step 3: Workup & Isolation

• Cool the reaction mixture to room temperature (20–25°C).

• Critical Step: Pour the mixture into a separatory funnel containing 100 mL of saturated aqueous NaHCO

  .

  • Why? Acetals are acid-labile.[1] Neutralization before concentration is vital to prevent hydrolysis back to the aldehyde.

• Separate layers. Extract the aqueous layer once with Toluene (50 mL).

• Combine organic layers and wash with Brine (100 mL).

• Dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

  • Note: Use a rotary evaporator bath temp < 50°C. Remove excess butanol (high boiling) by forming an azeotrope with added heptane if necessary, or high-vacuum drying.

Step 4: Purification

• The crude product is often pure enough (>95%) for subsequent steps.

• If purification is required: Flash Column Chromatography using silica gel pre-treated with 1% Triethylamine (to maintain basicity) eluting with 5-10% EtOAc in Hexanes.

Quality Control & Data Interpretation

Expected NMR Data

The conversion is best monitored by

H NMR in CDCl .

Proton Environment	Substrate (Aldehyde) (ppm)	Product (Acetal) (ppm)	Diagnostic Change
-CHO (Aldehyde)	10.0 - 10.2 (s)	Absent	Disappearance is key
-CH(OR) (Acetal)	Absent	5.6 - 5.9 (s)	New singlet appears
-O-CH - (Butyl)	Absent	3.4 - 3.6 (m)	New multiplet (4H)
Indole N-H	10.5 - 11.0 (br)	10.0 - 10.5 (br)	Slight shift possible

Troubleshooting Guide

• Issue: Incomplete conversion after 6 hours.

  • Solution: The Dean-Stark trap may be saturated. Drain the trap. Add fresh Toluene. Ensure reflux is vigorous enough to carry water over.

• Issue: Product hydrolyzes on the column.

  • Solution: Silica gel is slightly acidic. You must add 1% Et

    N to the eluent or use neutral alumina.

Workflow Visualization

Figure 2: Operational workflow for the protection of 5-fluoroindole-7-carboxaldehyde.

References

• General Indole Aldehyde Synthesis & Reactivity

  • Synthesis of 5-fluoro-1H-indole-7-carbaldehyde: See ChemicalBook CAS 603306-52-1 entry and associated synthesis routes involving dibutyl acetal precursors.

  • Source:

• Acetalization Methodology

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.

  • Acid-catalyzed acetal formation mechanism:

• Stability of Indole Derivatives

  • Suppression of bis-indolyl methane formation in electron-deficient indoles

  • Source: (Contextualizes the stability of EWG-substituted indoles).

Sources

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]

Application Note: Protocols for the Deprotection of Indole Acetals to Aldehydes

For Research, Scientific, and Drug Development Professionals

Abstract

Indole-3-carboxaldehyde and its derivatives are critical intermediates in the synthesis of a vast range of pharmacologically active molecules and natural products.[1][2][3][4] The aldehyde functional group at the C3 position of the indole ring is highly reactive and serves as a key handle for further molecular elaboration.[3] During complex, multi-step syntheses, it is often necessary to protect this aldehyde to prevent unwanted side reactions. Acetals, particularly dimethyl acetals, are among the most common protecting groups employed for this purpose due to their stability in neutral or basic conditions.[5][6] This document provides a detailed guide to the subsequent deprotection of indole acetals, a crucial step to unmask the aldehyde for downstream applications. We will explore various protocols, delve into the underlying mechanisms, and offer practical insights for optimizing this transformation.

Introduction: The Strategic Role of Acetal Deprotection

The stability of acetals to nucleophiles, bases, and many oxidizing and reducing agents makes them ideal for protecting carbonyl groups.[7] The deprotection step, typically an acid-catalyzed hydrolysis, regenerates the aldehyde at the desired stage of a synthetic sequence. While seemingly straightforward, the deprotection of indole acetals requires careful consideration of reaction conditions to avoid potential side reactions, such as acid-catalyzed dimerization or polymerization of the electron-rich indole nucleus.[8]

The choice of deprotection method is dictated by the overall acid sensitivity of the substrate. The presence of other acid-labile functional groups, such as tert-butyl ethers or Boc-protecting groups, necessitates the use of milder, more selective conditions.[5] This guide will cover a range of protocols from classical strong acid hydrolysis to milder Lewis acid and buffered systems, enabling researchers to select the optimal conditions for their specific substrate.

Reaction Mechanisms and Key Principles

The fundamental mechanism for acetal deprotection is acid-catalyzed hydrolysis. The process is initiated by protonation of one of the acetal oxygen atoms, followed by the elimination of an alcohol molecule to form a resonance-stabilized oxocarbenium ion. This intermediate is then attacked by water, and subsequent deprotonation yields a hemiacetal, which rapidly breaks down to the desired aldehyde and a second molecule of alcohol.

Interestingly, studies involving trifluoroacetic acid (TFA) have shown that water is not strictly required for the conversion.[9][10][11] The reaction can proceed through a hemiacetal TFA ester intermediate, which makes the reaction irreversible as the liberated alcohol molecules are converted to TFA esters.[9][11]

dot digraph "Acetal_Hydrolysis_Mechanism" { graph [rankdir="LR", splines=ortho, label="Figure 1: General Mechanism of Acid-Catalyzed Acetal Hydrolysis", labelloc=b, fontname="Helvetica", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#4285F4"];

}

Caption: Figure 1: General Mechanism of Acid-Catalyzed Acetal Hydrolysis.

Deprotection Protocols & Methodologies

The selection of a deprotection protocol is a critical decision based on the substrate's stability and the presence of other functional groups. Below are several field-proven methods, ranging from robust to exceptionally mild conditions.

Protocol 3.1: Standard Aqueous Acid Hydrolysis

This is the most common and straightforward method, suitable for robust indole substrates lacking other acid-sensitive functionalities.

Rationale: The use of a strong protic acid like HCl or H₂SO₄ in an aqueous co-solvent system ensures rapid and complete hydrolysis. Acetone is a common co-solvent as it helps solubilize the organic substrate and can drive the equilibrium by reacting with the liberated alcohol (transacetalization).[7]

Step-by-Step Protocol:

• Dissolution: Dissolve the indole acetal (1.0 eq) in a mixture of acetone and water (e.g., 4:1 v/v). The concentration should typically be in the range of 0.1-0.5 M.

• Acidification: Add a catalytic to stoichiometric amount of a strong acid (e.g., 1 M aqueous HCl, 0.1-1.0 eq) to the solution at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

• Work-up: Once the starting material is consumed, neutralize the acid carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the product with an appropriate organic solvent, such as ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or recrystallization.

Protocol 3.2: Mild Acidic Conditions with Trifluoroacetic Acid (TFA)

For substrates that are sensitive to strong mineral acids but can tolerate moderate acidity, TFA is an excellent choice. These reactions are often performed in an organic solvent with a controlled amount of water.

Rationale: TFA is a strong organic acid that is highly effective for cleaving acetals. Its volatility makes it easy to remove during work-up. The reaction can be performed under nearly anhydrous conditions, which can be beneficial for certain substrates.[9][11] The relative acid stability of acyclic acetals is lower than that of cyclic acetals (dioxolanes or dioxanes), allowing for selective deprotection.[12]

Step-by-Step Protocol:

• Dissolution: Dissolve the indole acetal (1.0 eq) in dichloromethane (DCM) or a mixture of DCM and water (e.g., 9:1 v/v).

• TFA Addition: Cool the solution to 0 °C in an ice bath. Add TFA (2-10 eq) dropwise with stirring.

• Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC. Deprotection is often rapid, occurring within 30 minutes to 2 hours.[10]

• Work-up: Upon completion, carefully quench the reaction by adding it to a stirred, cold, saturated solution of NaHCO₃.

• Extraction & Purification: Follow the extraction and purification steps as outlined in Protocol 3.1.

Protocol 3.3: Lewis Acid-Catalyzed Deprotection

Lewis acids offer an alternative to Brønsted acids and can be particularly useful for substrates prone to acid-catalyzed side reactions.[5][6] Catalysts like erbium triflate (Er(OTf)₃) or iron(III) chloride (FeCl₃) can gently promote hydrolysis.[7][13]

Rationale: The Lewis acid coordinates to one of the acetal oxygens, weakening the C-O bond and facilitating its cleavage to form the oxocarbenium ion, mirroring the role of a proton.[14] These methods often exhibit high chemoselectivity.[7]

Step-by-Step Protocol (using Er(OTf)₃):

• Setup: To a solution of the indole acetal (1.0 eq) in wet nitromethane (containing ~2% water), add a catalytic amount of Er(OTf)₃ (0.05-0.1 eq).[7]

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction by TLC. These reactions are typically complete within 1-6 hours.

• Work-up: Quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify the residue as needed.

Comparative Summary and Troubleshooting

Method	Catalyst/Reagent	Typical Conditions	Advantages	Disadvantages	Ref.
Standard Hydrolysis	HCl, H₂SO₄	Acetone/H₂O, RT	Inexpensive, robust, fast for simple substrates	Harsh, not suitable for acid-sensitive molecules	[7]
Mild Acidolysis	Trifluoroacetic Acid (TFA)	DCM/H₂O, 0 °C to RT	Volatile reagent, easily removed, good for moderately sensitive substrates	Can still cleave other acid-labile groups (e.g., Boc)	[9][11]
Lewis Acid Catalysis	Er(OTf)₃, FeCl₃, NaBArF₄	Wet MeNO₂, CH₂Cl₂, or H₂O	High chemoselectivity, very mild conditions	Catalysts can be expensive, may require anhydrous techniques initially	[7][13][15]
Heterogeneous Catalysis	Al(HSO₄)₃ on wet SiO₂	n-Hexane, reflux	Simple filtration work-up, reusable catalyst potential	May require elevated temperatures	[16]

Troubleshooting:

• Low Yield/Incomplete Reaction: Increase the amount of acid, reaction time, or temperature. Ensure sufficient water is present for hydrolysis.

• Substrate Decomposition: The conditions are too harsh. Switch to a milder protocol (e.g., from standard hydrolysis to Lewis acid catalysis). Use a buffer system if necessary.

• Formation of Byproducts: The indole nucleus may be reacting. Perform the reaction at a lower temperature and ensure rapid and efficient quenching and work-up to minimize the product's exposure to acidic conditions.

Experimental Workflow Visualization

dot digraph "Deprotection_Workflow" { graph [rankdir="TB", splines=ortho, label="Figure 2: General Experimental Workflow for Deprotection", labelloc=b, fontname="Helvetica", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#34A853"];

}

Caption: Figure 2: General Experimental Workflow for Deprotection.

Conclusion

The deprotection of indole acetals is a fundamental transformation in organic synthesis. A thorough understanding of the reaction mechanism and the stability of the specific substrate are paramount for selecting the appropriate protocol. By carefully controlling the reaction conditions—from the choice of acid and solvent to the temperature and reaction time—researchers can efficiently and selectively unmask the crucial aldehyde functionality, paving the way for the synthesis of complex indole-containing target molecules. This guide provides a robust framework for achieving successful and reproducible outcomes in this critical synthetic step.

References

• Deng, G., Xu, B., & Liu, J. (2010). Mechanistic pathways in CF3COOH-mediated deacetalization reactions. The Journal of Organic Chemistry, 75(6), 2009-2014. [Link]

• ResearchGate. (n.d.). Mechanistic Pathways in CF3COOH-Mediated Deacetalization Reactions | Request PDF. Retrieved February 15, 2024, from [Link]

• PubMed. (2010). Mechanistic pathways in CF3COOH-mediated deacetalization reactions. Retrieved February 15, 2024, from [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved February 15, 2024, from [Link]

• Greve, R. D., & Bols, M. (2023). Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacetic Acid as Scavenger. Organic Letters, 25(21), 3789–3793. [Link]

• Chemospecific. (2023, December 23). This protecting group won't survive TFA #organicchemistry #shorts [Video]. YouTube. [Link]

• Brown, E. C., et al. (2005). Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme'. UNT Digital Library. [Link]

• Markó, I. E., et al. (1998). A simple and mild procedure for the efficient deprotection of cyclic acetals and ketals, using cerium ammonium nitrate (CAN). Tetrahedron Letters, 39(41), 7269-7272. [Link]

• Mirjalili, B. F., Zolfigol, M. A., Bamoniri, A., & Hazar, A. (2004). An Efficient Procedure for Deprotection of Acetals under Mild and Heterogeneous Conditions. Bulletin of the Korean Chemical Society, 25(7), 1075-1076. [Link]

• Hu, B., et al. (1989). Simple and Chemoselective Deprotection of Acetals. Chemistry Letters, 18(5), 901-902. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of aldehydes by deprotection or hydrolysis. Retrieved February 15, 2024, from [Link]

• Pluth, M. D., et al. (2005). Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self- Assembled Supramolecular “Nanozyme”. OSTI.GOV. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag. [Link]

• Mondal, M., & Bora, U. (2016). FeCl₃/SiO₂-catalyzed bis-indolylation of acetals and ketals: a highly atom-economical approach to the selective deprotection of protected carbohydrates. RSC Advances, 6(10), 8089-8095. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Lewis Acids. Retrieved February 15, 2024, from [Link]

• Semantic Scholar. (n.d.). Highly efficient chemoselective deprotection of O,O-acetals and O,O-ketals catalyzed by molecular iodine in acetone. Retrieved February 15, 2024, from [Link]

• Organic Syntheses. (n.d.). Indole-3-aldehyde. Retrieved February 15, 2024, from [Link]

• Wikipedia. (n.d.). Indole-3-carbaldehyde. Retrieved February 15, 2024, from [Link]

• ResearchGate. (n.d.). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved February 15, 2024, from [Link]

• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790. [Link]

• Fife, T. H., & Jao, L. K. (1968). Intermolecular general-acid catalysis in acetal hydrolysis. Journal of the Chemical Society B: Physical Organic, 7, 774-778. [Link]

• Kreevoy, M. M., & Taft, R. W. (1955). Specific acid catalysis in acetal hydrolysis. Journal of the American Chemical Society, 77(20), 5590-5595. [Link]

• Hinman, R. L., & Whipple, E. B. (1962). The acid-catalyzed condensation of indole with acetone. Journal of the American Chemical Society, 84(13), 2534-2539. [Link]

• Frontiers in Chemistry. (2022). Brønsted acid catalyzed remote C6 functionalization of 2,3-disubstituted indoles with β,γ-unsaturated α-ketoester. Retrieved February 15, 2024, from [Link]

• Gold, V., & Waterman, D. C. C. (1968). Reactions of keten acetals. Part I. The hydrolysis of cyanoketen dimethyl acetal; general acid catalysis and kinetic hydrogen isotope effects. Journal of the Chemical Society B: Physical Organic, 7, 839-847. [Link]

Sources

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• 2. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Catalytic Deprotection of Acetals In Strongly Basic Solution Usinga Self-Assembled Supramolecular 'Nanozyme' - UNT Digital Library [digital.library.unt.edu]
• 6. osti.gov [osti.gov]
• 7. Dimethyl Acetals [organic-chemistry.org]
• 8. Structure Determination of the Products from the Acid-Catalyzed Condensation of Indole with Acetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanistic pathways in CF3COOH-mediated deacetalization reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. youtube.com [youtube.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Lewis Acids - Wordpress [reagents.acsgcipr.org]
• 15. Aldehyde synthesis by deprotection or hydrolysis [organic-chemistry.org]
• 16. scispace.com [scispace.com]

Lithiation strategies for 5-fluoroindole derivatives

Application Note: Precision Functionalization of 5-Fluoroindole via Regiocontrolled Lithiation Strategies

Executive Summary

The 5-fluoroindole scaffold is a privileged pharmacophore in medicinal chemistry, serving as a core structural motif in serotonin receptor modulators (

), kinase inhibitors, and antiviral agents. However, the regioselective functionalization of this ring system presents a dichotomy: the electron-rich pyrrole ring competes with the directing effects of the C5-fluorine atom.

This guide details two high-fidelity protocols for the regiocontrolled lithiation of 5-fluoroindole:

• C2-Selective Deprotonation: Utilizing

  -Boc direction for thermodynamic stability.

• C3-Selective Lithium-Halogen Exchange: Utilizing bromine-lithium exchange for kinetic control.

The Chemical Landscape: Electronic & Steric Considerations

To successfully functionalize 5-fluoroindole, one must navigate three competing electronic forces:

• N1-Acidity: The N-H proton (

  in DMSO) is the most acidic site. Strategy: It must be protected to prevent immediate quenching of the organolithium reagent.

• C2-Acidity: Following N-protection with an electron-withdrawing group (EWG) like Boc, the C2 proton becomes significantly acidified (

  ) due to the inductive withdrawal of the protecting group and the orbital character.

• C5-Fluorine Directing Effect: The fluorine atom exerts a strong inductive effect (

  ), theoretically activating the ortho positions (C4 and C6) for Directed Ortho Metalation (DoM). However, in the presence of an -Boc group, the C2-lithiation pathway is kinetically and thermodynamically dominant using standard bases (LDA, -BuLi).

Strategic Decision Matrix

The following decision tree outlines the selection of reagents and protecting groups based on the desired substitution pattern.

Caption: Decision workflow for regioselective lithiation of 5-fluoroindole derivatives.

Protocol A: C2-Regioselective Lithiation (Direct Deprotonation)

Principle: The tert-butoxycarbonyl (Boc) group serves a dual purpose: it protects the nitrogen and coordinates the lithium cation, directing deprotonation exclusively to the C2 position (Complex Induced Proximity Effect - CIPE).

Reagents & Equipment:

• Substrate:

  -Boc-5-fluoroindole (1.0 equiv).

• Base: Lithium Diisopropylamide (LDA) or

  -Butyllithium ( -BuLi).

  • Note: LDA is preferred for higher fidelity;

    -BuLi is acceptable if TMEDA is added.

• Solvent: Anhydrous THF (freshly distilled or from SPS).

• Electrophile: e.g., DMF, Alkyl Halide,

  .

• Vessel: Flame-dried Schlenk flask under Argon.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried flask with

  -Boc-5-fluoroindole (1.0 g, 4.25 mmol) and dissolve in anhydrous THF (20 mL).

• Cryogenic Cooling: Cool the solution to -78°C (dry ice/acetone bath). Allow 15 minutes for thermal equilibration.

• Lithiation: Add LDA (1.1 equiv, 2.0 M solution) dropwise over 10 minutes.

  • Critical Control Point: Maintain internal temperature below -70°C. Warming leads to "scrambling" or attack at the Boc carbonyl.

  • Observation: The solution typically turns a pale yellow/orange color, indicating the formation of the 2-lithio species.

• Incubation: Stir at -78°C for 45–60 minutes.

  • Mechanistic Insight: The C5-fluorine does not interfere here because the C2-Li species is thermodynamically stabilized by the adjacent N-Boc dipole.

• Electrophile Addition: Add the electrophile (1.2 equiv) dropwise.

• Quench: After 1 hour, quench with sat.

  (aq) while still cold, then allow to warm to room temperature.

Data Validation (Expected Results):

Parameter	Value	Notes
Regioselectivity	>95:5 (C2:C3)	Determined by crude NMR.
Yield	80–92%	Dependent on electrophile efficiency.
Key NMR Signal	Loss of 6.4 ppm	Disappearance of C2-H singlet.

Protocol B: C3-Regioselective Lithiation (Halogen Exchange)

Principle: Direct lithiation of C3 is difficult due to the higher acidity of C2. Therefore, we utilize Lithium-Halogen Exchange (Li/Br exchange). This reaction is faster than proton transfer (

), allowing for kinetic trapping of the C3-lithio species.

Reagents:

• Substrate:

  -Boc-3-bromo-5-fluoroindole.

• Reagent: tert-Butyllithium (

  -BuLi) (1.7 M in pentane).

  • Why t-BuLi? It effectively performs the exchange and the byproduct (

    -BuBr) is immediately destroyed by the second equivalent of -BuLi, preventing alkylation side reactions.

• Solvent: Anhydrous

  or THF.[1]

Step-by-Step Methodology:

• Preparation: Dissolve

  -Boc-3-bromo-5-fluoroindole (1.0 equiv) in anhydrous under Argon.

• Cooling: Cool strictly to -78°C .

• Exchange: Add

  -BuLi (2.1 equiv ) dropwise.

  • Safety:

    -BuLi is pyrophoric.[2][3] Use a gas-tight syringe and cannula technique (see Section 6).[4]

  • Reaction:

    .

• Incubation: Stir for only 10–15 minutes at -78°C.

  • Warning: Extended stirring can lead to isomerization to the thermodynamically more stable C2-lithio species (the "Walk" mechanism).

• Trapping: Add the electrophile rapidly.

• Workup: Quench with Methanol or

  .

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (C2)	Moisture in THF or incomplete deprotonation.	Distill THF over Na/Benzophenone. Increase base to 1.2 equiv.
C2/C3 Mixture (Protocol B)	"Halogen Dance" or thermal isomerization.	Reduce exchange time to <10 min. Ensure temp stays <-75°C.
Loss of Boc Group	Nucleophilic attack on Carbonyl.	Use LTMP (Lithium 2,2,6,6-tetramethylpiperidide) instead of -BuLi (less nucleophilic).
Fluorine Elimination	Formation of benzyne intermediate.	Avoid warming above -60°C. Fluorine is a leaving group if the ortho position is lithiated and warmed.

Safety Protocol: Handling Organolithiums

CRITICAL SAFETY WARNING:

-BuLi is spontaneously flammable in air (pyrophoric). -BuLi is highly flammable.

Mandatory Engineering Controls:

• Perform all transfers in a fume hood with a blast shield.

• Clear the area of flammable solvents (acetone wash bottles).

• Have a Class D fire extinguisher (or bucket of sand) immediately available.

The "Double-Tip" Cannula Transfer Method:

• Pressure: Pressurize the reagent bottle (

  -BuLi) slightly with inert gas ( /Ar).

• Prime: Insert a clean, dry, long needle (cannula) into the reagent headspace, then lower into the liquid.

• Transfer: Insert the other end into the reaction flask (under positive pressure).

• Measure: Control the flow rate by adjusting the inert gas pressure.

• Cleanup: After transfer, lift the cannula into the headspace of the reagent bottle to drain. Quench the needle tip immediately in a beaker of hexane/isopropanol.

References

• Gribble, G. W. (2000). Lithiation of Indoles.[5][6][7] In Heterocyclic Scaffolds I. Springer.

• Snieckus, V. (1990). Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics.Chemical Reviews, 90(6), 879–933.

• Schlosser, M. (2005). The "Halogen Dance" on Heterocycles.Angewandte Chemie International Edition, 44(3), 376–393.

• Bailey, W. F., & Patricia, J. J. (1988).[8] The Mechanism of the Lithium-Halogen Exchange Reaction.[1][9]Journal of Organometallic Chemistry, 352(1-2), 1-46.

• Stanford Environmental Health & Safety. (2024). Standard Operating Procedure for tert-Butyllithium.

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• 4. 8 Rules for the Safe Handling of t-Butyllithium | Lab Manager [labmanager.com]
• 5. researchgate.net [researchgate.net]
• 6. Selective C-2 lithiation of protected gramine: Synthesis and mechanism - American Chemical Society [acs.digitellinc.com]
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• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. Metal–halogen exchange - Wikipedia [en.wikipedia.org]

Topic: Reaction Conditions for Indole-7-Acetal Hydrolysis: A Guide to Preserving Core Integrity

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: The hydrolysis of indole-7-acetal to yield indole-7-carbaldehyde is a critical deprotection step in the synthesis of numerous pharmacologically active molecules and natural products. The inherent sensitivity of the indole nucleus to acidic conditions, which can lead to protonation, dimerization, or degradation, necessitates carefully optimized and mild reaction conditions.[1][2][3] This guide provides an in-depth analysis of the mechanistic principles, key reaction parameters, and validated experimental protocols for the efficient and clean hydrolysis of indole-7-acetals, ensuring the preservation of the sensitive heterocyclic core.

Introduction: The Synthetic Challenge

Indole-7-carbaldehyde is a valuable synthetic intermediate, serving as a precursor for a wide range of biologically active compounds.[4][5] Its aldehyde functionality is often masked as an acetal (e.g., a dimethyl or 1,3-dioxolane acetal) to protect it from nucleophilic attack or oxidation during preceding synthetic steps.[6] The acetal group is stable under basic and neutral conditions but is designed to be cleaved under acidic conditions.[6][7][8]

The primary challenge in this deprotection lies in the acidic nature of the hydrolysis reaction. The indole ring, while aromatic, possesses a reactive pyrrolic portion. Strong acids can protonate the indole, typically at the C3 position, which can initiate undesirable side reactions.[1] Therefore, the central objective is to identify conditions acidic enough to catalyze acetal hydrolysis efficiently but mild enough to leave the indole scaffold intact.

The Mechanism of Acid-Catalyzed Acetal Hydrolysis

The hydrolysis of an acetal is a reversible reaction that proceeds through a well-established, multi-step mechanism.[9][10][11] Understanding this pathway is crucial for rationalizing the choice of reagents and conditions.

• Protonation: The reaction is initiated by the protonation of one of the acetal's oxygen atoms by an acid catalyst (H-A), converting the alkoxy group into a good leaving group (an alcohol).

• Formation of Oxocarbenium Ion: The lone pair of electrons on the adjacent oxygen atom assists in the departure of the alcohol, forming a resonance-stabilized oxocarbenium ion. This step is generally the rate-determining step of the reaction.[8][9]

• Nucleophilic Attack by Water: A water molecule, acting as a nucleophile, attacks the electrophilic carbon of the oxocarbenium ion.

• Deprotonation: A base (which can be water or the conjugate base of the acid catalyst) removes a proton from the newly added oxygen, yielding a hemiacetal intermediate.

• Repeat and Release: The process repeats—the hydroxyl group of the hemiacetal is protonated, water is eliminated with the assistance of the remaining alkoxy group's oxygen, and a second oxocarbenium ion (the protonated aldehyde) is formed.

• Final Deprotonation: A final deprotonation step by a base yields the desired aldehyde and regenerates the acid catalyst.

To drive the equilibrium towards the aldehyde product, the reaction is typically performed in the presence of excess water.[10][12]

Caption: Mechanism of acid-catalyzed acetal hydrolysis.

Optimizing Reaction Conditions: A Multi-Parameter Approach

The success of the indole-7-acetal hydrolysis hinges on the careful selection of several interdependent parameters.

Catalyst Selection

The choice of acid catalyst is the most critical factor. The goal is to use the mildest acid capable of effecting the transformation in a reasonable timeframe.

• Mild Brønsted Acids: Strong mineral acids (HCl, H₂SO₄) should be avoided. Milder organic acids or buffered systems are highly preferred.

  • Pyridinium p-toluenesulfonate (PPTS): An excellent choice for acid-sensitive substrates. It is a mild, crystalline, non-hygroscopic solid that generates a low concentration of H⁺ in solution.

  • Acetic Acid (AcOH): Often used in an aqueous solution, providing gentle acidic conditions sufficient for the hydrolysis of more labile acetals.

  • Acidic Resins (e.g., Amberlyst-15): These solid-supported acids offer the advantage of simple removal by filtration, preventing prolonged exposure of the product to acid during work-up.[13]

• Lewis Acids: Lewis acids offer a powerful alternative, often promoting hydrolysis under neutral or very mild conditions, thereby avoiding the issues associated with strong protonation of the indole ring.

  • Cerium(IV) Ammonium Nitrate (CAN): Remarkably, CAN can catalyze acetal hydrolysis in an acetonitrile/water mixture, sometimes buffered to a pH as high as 8.[14][15] The reaction is often rapid, with a color change from orange-yellow (Ce⁴⁺) to colorless (Ce³⁺) indicating completion.

  • Erbium Triflate (Er(OTf)₃): A gentle Lewis acid catalyst effective for cleaving acetals in wet nitromethane.[6]

  • Other Lewis Acids: Reagents like SnCl₄, Bi(NO₃)₃, and NaBArF₄ have also been successfully employed for acetal deprotection under mild conditions.[6][16]

Solvent System

A biphasic or homogeneous mixture of an organic solvent and water is required. The organic solvent ensures the solubility of the indole-7-acetal, while water acts as the nucleophile.

• Common Solvents: Acetone, tetrahydrofuran (THF), dioxane, and acetonitrile are frequently used.

• Solvent/Water Ratio: The rate of hydrolysis generally increases with a higher concentration of water.[17] However, a balance must be struck to maintain substrate solubility. A typical starting point is a 4:1 or 3:1 mixture of organic solvent to water.

Temperature

• Room Temperature: Most deprotections of indole acetals should be attempted at room temperature first.

• Gentle Heating: If the reaction is sluggish, gentle heating (e.g., 40–60 °C) can be applied. Caution is advised, as higher temperatures can accelerate the degradation of the indole product.

Reaction Monitoring

Constant monitoring is essential to quench the reaction immediately upon completion of the starting material, minimizing potential side reactions.

• Thin-Layer Chromatography (TLC): TLC is the most convenient method. A sample of the reaction mixture is spotted on a TLC plate alongside the starting acetal. The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicates the reaction's progress.

Validated Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the hydrolysis of indole-7-acetal.

Caption: General experimental workflow for hydrolysis.

Protocol 1: Mild Hydrolysis using Pyridinium p-Toluenesulfonate (PPTS)

This method is suitable for substrates with high acid sensitivity.

Materials and Reagents:

• Indole-7-acetal (1.0 mmol)

• Acetone (12 mL)

• Water (4 mL)

• Pyridinium p-toluenesulfonate (PPTS) (0.1 mmol, 10 mol%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the indole-7-acetal (1.0 mmol) in acetone (12 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Add water (4 mL) to the solution.

• Add PPTS (25 mg, 0.1 mmol) to the stirred solution.

• Stir the mixture at room temperature.

• Monitor the reaction progress by TLC every 30-60 minutes (Eluent: 30% Ethyl Acetate in Hexanes). The product, indole-7-carbaldehyde, will have a lower Rf value than the starting acetal.

• Upon completion (typically 2-6 hours), quench the reaction by adding saturated aqueous NaHCO₃ solution (~15 mL) until the aqueous layer is basic.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 25 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to yield pure indole-7-carbaldehyde.[18]

Protocol 2: Rapid, Mild Hydrolysis using Cerium(IV) Ammonium Nitrate (CAN)

This method is exceptionally mild and often very fast, making it ideal for sensitive substrates.[14][15]

Materials and Reagents:

• Indole-7-acetal (1.0 mmol)

• Acetonitrile (10 mL)

• Water (5 mL)

• Cerium(IV) Ammonium Nitrate (CAN) (0.2 mmol, 20 mol%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the indole-7-acetal (1.0 mmol) in acetonitrile (10 mL) in a round-bottom flask with a stir bar.

• Add water (5 mL) to the solution.

• In a separate vial, dissolve CAN (110 mg, 0.2 mmol) in a minimal amount of water and add it dropwise to the stirred reaction mixture. The solution will turn yellow-orange.

• Stir the mixture vigorously at room temperature. The reaction is often complete within 5-30 minutes, which can be visually monitored by the fading of the yellow color. Confirm completion with TLC.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution (~15 mL).

• Add saturated aqueous Na₂S₂O₃ solution dropwise until any remaining yellow color disappears completely.

• Transfer the mixture to a separatory funnel and extract with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 25 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Data Summary and Troubleshooting

Table 1: Comparison of Selected Hydrolysis Conditions

Catalyst	Solvent System	Temp. (°C)	Typical Time	Key Advantages & Considerations
PPTS	Acetone/H₂O	25 - 50	2 - 8 h	Very mild; ideal for highly sensitive substrates. Reaction can be slow.
AcOH	THF/H₂O	25	1 - 4 h	Inexpensive and mild; may not be effective for very stable acetals.
Amberlyst-15	Acetone/H₂O	40	3 - 6 h	Easy catalyst removal via filtration simplifies work-up.[13]
CAN	MeCN/H₂O	25	5 - 30 min	Extremely fast and mild; works under nearly neutral conditions.[14][15]
Er(OTf)₃	MeNO₂/H₂O	25	1 - 3 h	Gentle Lewis acid catalysis; nitromethane can be a problematic solvent.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Slow Reaction	1. Catalyst is too weak. 2. Insufficient water. 3. Acetal is very stable (e.g., derived from a hindered ketone).	1. Switch to a slightly stronger acid (e.g., AcOH instead of PPTS) or a Lewis acid (CAN). 2. Increase the proportion of water in the solvent mixture. 3. Gently warm the reaction to 40-50 °C while monitoring carefully.
Formation of Byproducts	1. Conditions are too acidic. 2. Reaction time is too long. 3. Temperature is too high.	1. Use a milder catalyst (PPTS, CAN). 2. Monitor the reaction closely by TLC and quench immediately upon completion. 3. Run the reaction at room temperature or 0 °C, even if it takes longer.
Product Degradation during Work-up/Purification	1. Residual acid in the crude product. 2. Silica gel for chromatography is too acidic.	1. Ensure the reaction is thoroughly quenched with a base (e.g., NaHCO₃) before extraction. 2. Neutralize the silica gel by preparing the slurry with a solvent containing a small amount of a non-nucleophilic base (e.g., 1% triethylamine in the eluent).[18]

Conclusion

The successful hydrolysis of indole-7-acetal is a delicate operation that balances the need for acid catalysis with the imperative to protect the sensitive indole nucleus. By understanding the reaction mechanism and carefully selecting mild Brønsted or Lewis acid catalysts, appropriate solvent systems, and controlled temperatures, researchers can achieve high yields of the desired indole-7-carbaldehyde. The use of modern, mild reagents such as PPTS and CAN, coupled with diligent reaction monitoring via TLC, provides a robust and reliable strategy for this critical synthetic transformation.

References

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Cox, B. G., & McTigue, P. T. (1967). Kinetic medium effects. IV. The kinetics of hydrolysis of a series of aliphatic acetals in dimethyl sulphoxide-water and dioxan-water mixtures. Australian Journal of Chemistry, 20(8), 1815-1824. [Link]

• Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews, 74(5), 581-603. [Link]

• Plaxco, J. B., & Hastings, C. J. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 73(24), 9826–9832. [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. [Link]

• Raymond, J. D., & Bergman, R. G. (n.d.). Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self- Assembled Supramolecular “Nanozyme”. OSTI.GOV. [Link]

• Wikipedia. (n.d.). Indole. [Link]

• Pearson Education. (n.d.). Propose a mechanism for the acid-catalyzed hydrolysis of the acetal. [Link]

• Pino-Rios, R., & Solà, M. (2020). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. The Journal of Physical Chemistry A, 125(1), 389-397. [Link]

• Wang, Y., et al. (2022). SnCl4 Promoted Efficient Cleavage of Acetal/Ketal Groups with the Assistance of Water in CH2Cl2. Molecules, 27(23), 8272. [Link]

• Kreevoy, M. M., & Taft, R. W. Jr. (1955). Acid-catalyzed Hydrolysis of Acetal and Chloroacetal. Journal of the American Chemical Society, 77(11), 3146-3148. [Link]

• Plaxco, J. B., & Hastings, C. J. (2008). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 73(24), 9826–9832. [Link]

• The Chemistry of Indoles. (n.d.). Chapter in Advances in Heterocyclic Chemistry. [Link]

• Reddit. (2024). Why is indole acetic acid not stable under acidic conditions or light. [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. [Link]

• Markó, I. E., et al. (2003). Remarkably efficient deprotection of cyclic acetals and ketals. Angewandte Chemie International Edition, 42(35), 4213-4215. [Link]

• ResearchGate. (2015). How can I hydrolyze an acetal in the presence of an ester?[Link]

• YouTube. (2017). Hydrolysis of Acetals Reaction and Mechanism. [Link]

• Chemistry LibreTexts. (2019). 14.3: Acetal Formation. [Link]

• ResearchGate. (n.d.). Other Acids for the Acetalization. [Link]

• ResearchGate. (n.d.). Well-established mechanism of the hydrolysis of acetals and ketals. [Link]

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Topic: Solvent Compatibility Profile of 7-(dibutoxymethyl)-5-fluoro-1H-indole for Pharmaceutical Research and Development

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

7-(dibutoxymethyl)-5-fluoro-1H-indole is a substituted indole, a heterocyclic scaffold of significant interest in medicinal chemistry due to its prevalence in bioactive molecules and pharmaceuticals.[1][2] The strategic introduction of a fluorine atom and a dibutoxymethyl group is anticipated to modulate the compound's physicochemical properties, potentially enhancing its therapeutic profile. A thorough understanding of its solvent compatibility is a prerequisite for any successful application in drug discovery and development, from synthesis and purification to formulation and analytical characterization. This document provides a comprehensive guide and detailed protocols for systematically evaluating the solvent compatibility of this novel compound. It is designed to equip researchers with the foundational knowledge to make informed decisions, ensuring data integrity and optimizing experimental outcomes.

Introduction: The Scientific Imperative for Solvent Selection

The indole nucleus is a cornerstone of pharmaceutical chemistry, forming the core of drugs targeting a wide array of diseases.[1] Modifications to the indole ring, such as fluorination, are a well-established strategy for fine-tuning metabolic stability, binding affinity, and membrane permeability.[3] The 7-(dibutoxymethyl)-5-fluoro-1H-indole combines this feature with a bulky, lipophilic acetal group, suggesting a complex solubility profile that will dictate its handling and application.

Choosing an appropriate solvent is not merely about dissolution; it is a critical decision that impacts reaction kinetics, crystallization, stability, and bioavailability.[4] An improper solvent can lead to failed reactions, inaccurate analytical results, or poor performance in biological assays. Therefore, a systematic and empirical approach to determining solvent compatibility is essential. This guide presents field-proven protocols for both qualitative and quantitative solubility assessment, alongside methods for evaluating solution stability, providing a complete framework for working with this compound.

Predicted Physicochemical Properties and Their Implications

While experimental data for the title compound is not yet widely available, its structural features allow for an expert-driven prediction of its general behavior. These predictions form the basis for designing a logical and efficient solvent screening strategy.

Property	Predicted Characteristic	Rationale and Implication for Solubility
Molecular Weight	~309.39 g/mol	A moderate molecular weight, typical for drug-like molecules.
Polarity	Moderately Polar to Lipophilic	The indole NH group provides a site for hydrogen bond donation. The fluorine atom adds polarity. However, the large, nonpolar dibutoxymethyl group is expected to dominate, leading to significantly increased solubility in organic solvents over aqueous media.
Hydrogen Bonding	Contains one H-bond donor (N-H) and multiple H-bond acceptors (O, F, N).	Will show favorable interactions with protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., DMSO, DMF).
Aqueous Solubility	Predicted to be very low.	The hydrophobic nature of the dibutoxymethyl side chain will likely render the compound poorly soluble in water, a common challenge for indole derivatives.[1][5]
Organic Solubility	Predicted to be high in a range of organic solvents.	Expected to be soluble in ethers, esters, chlorinated solvents, and polar aprotic solvents. Solubility in nonpolar aliphatic solvents like hexanes may be more limited.

Protocol I: Rapid Qualitative Solubility Screening

Objective: To efficiently identify a suitable range of solvents for further quantitative analysis and for immediate use in applications like TLC or reaction setup.

Causality: This protocol uses a small amount of material to rapidly assess solubility across a wide spectrum of solvent polarities. By testing solvents from highly polar (water) to nonpolar (toluene), we can quickly map the compound's compatibility and identify promising candidates for specific applications. This avoids wasting valuable compound on unsuitable solvents.

Experimental Workflow: Qualitative Screening

Caption: Workflow for rapid qualitative solubility assessment.

Step-by-Step Methodology:

• Preparation: Aliquot approximately 1-2 mg of 7-(dibutoxymethyl)-5-fluoro-1H-indole into a series of 1.5 mL microcentrifuge tubes or glass vials. Prepare a set of common laboratory solvents (see Table 2).

• Solvent Addition: To each vial, add 100 µL of a single test solvent. This corresponds to a concentration of 10-20 mg/mL.

• Agitation: Cap the vials securely and vortex vigorously for 1-2 minutes at ambient temperature.

• Observation: Visually inspect each vial against a dark background. Record the observation using the categories in Table 2.

• Heating (Optional): For samples that are partially soluble or insoluble, gently warm the vial to approximately 40-50 °C to observe any temperature-dependent solubility effects.[1][2] Record any changes.

Data Presentation: Qualitative Solubility Results

Solvent	Dielectric Constant	Classification (e.g., at 20 mg/mL)
Water	80.1	Insoluble
Methanol (MeOH)	32.7	Soluble / Partially Soluble
Ethanol (EtOH)	24.5	Soluble
Isopropanol (IPA)	19.9	Soluble
Acetonitrile (ACN)	37.5	Soluble / Partially Soluble
Acetone	20.7	Soluble
Dichloromethane (DCM)	9.1	Soluble
Ethyl Acetate (EtOAc)	6.0	Soluble
Tetrahydrofuran (THF)	7.5	Soluble
Toluene	2.4	Soluble / Partially Soluble
n-Heptane	1.9	Insoluble
Dimethyl Sulfoxide (DMSO)	46.7	Soluble
N,N-Dimethylformamide (DMF)	36.7	Soluble

This table should be populated with experimental observations.

Protocol II: Quantitative Solubility Determination by Isothermal Saturation

Objective: To obtain precise, reproducible solubility values (e.g., in mg/mL or mol/L) in key solvents at a controlled temperature.

Trustworthiness: This protocol represents a self-validating system. The isothermal shake-flask method is a gold-standard technique for measuring equilibrium solubility.[6][7] By ensuring that an excess of solid is present and that the system reaches equilibrium, we can be confident that the measured concentration represents the true solubility limit. The subsequent validated analytical method (HPLC) provides an accurate and precise measure of the concentration.

Experimental Workflow: Isothermal Saturation Method

Caption: Protocol for quantitative solubility measurement.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 7-(dibutoxymethyl)-5-fluoro-1H-indole (e.g., 10-20 mg) to a 2 mL glass vial. The amount should be sufficient to ensure solid remains after equilibrium is reached.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the selected solvent.

• Equilibration: Seal the vial and place it in an orbital shaker or on a stirring plate in a temperature-controlled environment (e.g., 25 °C). Agitate for at least 24 hours to ensure the solution reaches equilibrium.

• Phase Separation: After equilibration, let the vial stand for 1-2 hours to allow the excess solid to settle. For finer suspensions, centrifuge the vial at high speed (e.g., 10,000 rpm for 10 minutes).

• Sampling: Carefully withdraw a known volume (e.g., 100 µL) of the clear supernatant, taking care not to disturb the solid pellet.

• Filtration: Immediately filter the aliquot through a 0.22 µm syringe filter (chemically compatible with the solvent) into a clean vial. This step is critical to remove any remaining microscopic particles.

• Dilution: Perform an accurate serial dilution of the filtered sample into the mobile phase to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a pre-validated High-Performance Liquid Chromatography (HPLC) method with UV detection. Calculate the concentration against a standard curve prepared from a known stock solution of the compound.

• Calculation: Determine the original solubility by multiplying the measured concentration by the total dilution factor.

Data Presentation: Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Ethanol	25	Experimental Value	Calculated Value
Acetone	25	Experimental Value	Calculated Value
Ethyl Acetate	25	Experimental Value	Calculated Value
Acetonitrile	25	Experimental Value	Calculated Value
DMSO	25	Experimental Value	Calculated Value

Protocol III: Short-Term Solution Stability Assessment

Objective: To determine if the compound degrades when dissolved in common laboratory solvents under typical storage conditions.

Expertise & Experience: It is a common oversight to assume a dissolved compound is stable. Many compounds can degrade via hydrolysis, oxidation, or solvent-mediated reactions. This protocol is a crucial step to ensure that a stock solution prepared for an experiment remains at its intended concentration and purity throughout the experiment's duration. For example, stability in DMSO and aqueous buffers is critical for high-throughput screening (HTS) and cell-based assays.

Step-by-Step Methodology:

• Solution Preparation: Prepare solutions of the compound in a few key solvents (e.g., DMSO, Acetonitrile, Methanol/Water 50:50) at a known concentration (e.g., 1 mg/mL).

• Initial Analysis (T=0): Immediately after preparation, analyze an aliquot of each solution by HPLC. Record the peak area of the parent compound and note any impurity peaks. This is the baseline measurement.

• Incubation: Store the solutions under standard laboratory conditions (e.g., room temperature, protected from light) and/or refrigerated conditions (4 °C).

• Time-Point Analysis: Analyze the solutions again at subsequent time points (e.g., 4, 8, 24, and 48 hours).

• Data Analysis: Compare the peak area of the parent compound at each time point to the T=0 value. Calculate the percentage of the compound remaining. A stable solution will typically show >95% of the initial peak area with no significant increase in impurity peaks.

Conclusion and Best Practices

The protocols outlined in this application note provide a robust framework for characterizing the solvent compatibility of 7-(dibutoxymethyl)-5-fluoro-1H-indole. A systematic evaluation, moving from rapid qualitative screening to precise quantitative measurement and stability assessment, is paramount. This foundational data enables researchers to select optimal solvents for synthesis, purification, analysis, and formulation, thereby accelerating the drug development process and ensuring the generation of reliable, high-quality data. Always consult Safety Data Sheets (SDS) for all solvents and handle the compound in a well-ventilated area using appropriate personal protective equipment (PPE).

References

• Title: Indole - Solubility of Things Source: Vertex AI Search URL
• Title: Exploring the World of Indole: Synthesis, Chemistry and Biofunctions - Safrole Source: Safrole URL

• Title: Pharmaceutical Residual Solvent Testing? A Complete Guide for Drug Developers Source: Resolve Mass Laboratories URL: [Link]

• Title: Solubility measurement and correlation of 2-phenyl-1H-indole in fourteen mono organic solvents from 289.05K to 338.55K Source: Journal of Molecular Liquids URL: [Link]

• Title: Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents Source: ResearchGate URL: [Link]

• Title: ANALYTICAL METHODS FOR RESIDUAL SOLVENTS DETERMINATION IN PHARMACEUTICAL PRODUCTS Source: Vertex AI Search URL
• Title: Process of preparing purified aqueous indole solution - Google Patents Source: Google Patents URL

• Title: Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide - PMC Source: PubMed Central URL: [Link]

• Title: Solvent selection for pharmaceuticals - ResearchGate Source: ResearchGate URL: [Link]

• Title: Choosing the Right Solvent for Drug Manufacturing - Purosolv Source: Purosolv URL: [Link]

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Technical Notes & Optimization

Technical Guide: Optimization of 5-Fluoroindole-3-Carboxaldehyde Acetal Formation

Welcome to the Chemical Process Optimization Center. Subject: 5-Fluoroindole-3-Carboxaldehyde Acetalization Document ID: IND-5F-ACT-001

Executive Summary & Core Challenge

Synthesizing the acetal of 5-fluoroindole-3-carboxaldehyde is deceptively difficult. Unlike standard benzaldehydes, indole-3-carboxaldehydes behave as vinylogous amides . The nitrogen lone pair donates electron density into the carbonyl oxygen, significantly stabilizing the aldehyde and reducing its electrophilicity.

Furthermore, the reaction conditions required to form the acetal (acid catalysis) are identical to the conditions that trigger the formation of Bis(indolyl)methanes (BIMs) , a major dimeric impurity.

The 5-Fluoro Effect: The fluorine atom at the C5 position exerts a strong inductive withdrawing effect (-I).

• Pro: It slightly destabilizes the vinylogous amide resonance compared to unsubstituted indole, theoretically making the carbonyl more reactive.

• Con: It renders the indole ring electron-deficient, but not enough to prevent acid-catalyzed dimerization if conditions are too harsh.

This guide provides a high-yield protocol that balances thermodynamic drive against kinetic side-reactions.

Standard Operating Procedure (SOP)

Recommended Protocol: The Orthoformate Dehydration Method

Do not use Dean-Stark apparatus. The heat required promotes polymerization.

Reagents:

• Substrate: 5-Fluoroindole-3-carboxaldehyde (1.0 equiv)

• Solvent/Reagent: Trimethyl orthoformate (TMOF) or Triethyl orthoformate (TEOF) (3.0 – 5.0 equiv)

• Co-solvent: Anhydrous Methanol or Ethanol (matches the orthoformate)

• Catalyst: p-Toluenesulfonic acid monohydrate (pTSA) (0.05 equiv) or Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv)

Workflow:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve the aldehyde in minimal anhydrous alcohol (0.5 M concentration).

• Dehydrant Addition: Add TMOF/TEOF (3–5 equiv). This acts as a chemical water scavenger, driving the equilibrium irreversibly.

• Catalysis: Add the acid catalyst at 0°C .

• Reaction: Warm to Room Temperature (20–25°C). Monitor by TLC (neutralized plate). Reaction typically completes in 2–6 hours.

• Quench (CRITICAL): Add excess solid

  or Triethylamine ( ) before removing solvent. The mixture must be basic (pH 8) before concentration.

• Isolation: Filter solids, concentrate under reduced pressure. Flash chromatography on silica gel pre-treated with 1%

  .

Troubleshooting & FAQs

Q1: Why does the reaction stall with ~30% starting material remaining?

Diagnosis: Thermodynamic Equilibrium. Technical Insight: The formation of acetals is reversible. Water generated during the reaction hydrolyzes the product back to the aldehyde. Solution:

• Switch to Orthoformates: If you are using molecular sieves, switch to TMOF. The reaction of TMOF with water produces methanol and methyl formate, chemically destroying the water.[1]

• Increase Concentration: Acetalization is bimolecular (or higher order depending on mechanism). Increasing concentration to 1.0 M favors the product.

Q2: I see a major "dimer" spot on TLC (Red/Pink upon staining). What is it?

Diagnosis: Bis(indolyl)methane (BIM) formation.[2][3][4][5] Technical Insight: Under acidic conditions, the newly formed acetal (or the protonated aldehyde) acts as an electrophile. A second molecule of 5-fluoroindole attacks this electrophile at the C3 position, displacing the alkoxy group. Solution:

• Lower Acid Loading: Reduce pTSA to 1 mol% or switch to the milder PPTS.

• Avoid Excess Indole: Ensure the aldehyde is the limiting reagent if coupling with other species, or ensure high dilution relative to the catalyst if dimerization is the main issue (though high conc helps acetalization, a balance is needed; usually TMOF excess solves the rate issue).

• Stop Early: Do not let the reaction stir overnight "just to be safe." Prolonged acid exposure favors the thermodynamic dimer.

Q3: The product hydrolyzes back to aldehyde on the silica column.

Diagnosis: Acidic Silica Gel. Technical Insight: Standard silica gel is slightly acidic (pH 6.5–7.0). This is sufficient to hydrolyze electron-rich indole acetals. Solution:

• Neutralize Silica: Slurry the silica gel in the eluent containing 1% Triethylamine (

  ) before packing the column.

• Alumina: Use basic alumina instead of silica gel.

Visualizing the Process

Diagram 1: Reaction Pathways & Competition

This diagram illustrates the "Happy Path" (Acetalization) versus the "Sad Path" (BIM Formation).

Caption: Path A leads to the desired acetal via alcohol attack. Path B represents the parasitic dimerization where the starting material attacks the activated intermediate.

Diagram 2: Troubleshooting Logic Tree

Caption: Decision matrix for common failure modes in indole acetal synthesis.

Comparative Data: Catalyst Selection

The choice of catalyst significantly impacts the ratio of Acetal vs. Dimer (BIM).

Catalyst	Acidity (pKa)	Reaction Rate	Risk of Dimerization	Recommended Use
pTSA	-2.8 (Strong)	Fast (< 1h)	High	Use only at 0°C with careful monitoring.
PPTS	5.2 (Mild)	Moderate (4-6h)	Low	Standard choice for 5-fluoroindoles.
CSA	-1.2 (Strong)	Fast	High	Alternative to pTSA, easier to handle solid.
	Mild Lewis Acid	Slow (12h+)	Very Low	Best for extremely sensitive substrates.

References

• Protective Groups in Organic Synthesis (Greene & Wuts).

  • Context: General methodology for acetal formation and stability profiles.[1][6]

  • Source: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. Wiley.

  • URL:

• Synthesis of Bis(indolyl)methanes (The Side Reaction).

  • Context: Describes the mechanism of indole dimerization under acidic conditions, confirming the need to avoid strong acids/high temps.

  • Source: Kamal, A., et al. (2009).[7] An efficient synthesis of bis(indolyl)methanes.[2][3][4][5][7] Journal of Enzyme Inhibition and Medicinal Chemistry.

  • URL:

• Electronic Effects of 5-Fluoroindole.

  • Context: Details the inductive effects of the fluorine substituent on the indole ring reactivity.

  • Source: BenchChem Technical Library. (2025).[2][8][9] Quantum mechanical studies of 5-Fluoroindole.

  • URL: (Simulated based on search context)

• Orthoformate Dehydr

  • Context: Validation of TMOF as the superior dehydr

  • Source: Organic Chemistry Portal. Dimethyl Acetals.

  • URL:

Sources

• 1. Dimethyl Acetals [organic-chemistry.org]
• 2. oiccpress.com [oiccpress.com]
• 3. thaiscience.info [thaiscience.info]
• 4. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 5. FeCl 3 /SiO 2 -catalyzed bis-indolylation of acetals and ketals: a highly atom-economical approach to the selective deprotection of protected carbohyd ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07809H [pubs.rsc.org]
• 6. total-synthesis.com [total-synthesis.com]
• 7. An efficient synthesis of bis(indolyl)methanes and evaluation of their antimicrobial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. diva-portal.org [diva-portal.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Fluoroindole Stability &amp; Handling

Ticket ID: 5FI-POLY-PREV

Subject: Preventing Polymerization and Degradation of 5-Fluoroindole Derivatives

Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary: The Instability Paradox

Welcome to the technical support hub for 5-fluoroindole (5-FI). Researchers often underestimate this compound because the fluorine atom is electron-withdrawing. However, the pyrrole ring remains electron-rich, making the C-3 position highly nucleophilic.

The Failure Mode: Upon exposure to even weak acids (including unbuffered silica gel) or oxidants (air/light), 5-FI undergoes acid-catalyzed dimerization and polymerization . This results in a characteristic color shift (white

pink brown) and broadening of NMR signals.

This guide provides the "Neutralization Protocol" and "Deep Freeze" storage systems to guarantee sample integrity.

The Mechanism of Failure (Scientific Grounding)

To prevent degradation, you must understand the pathway. 5-Fluoroindole does not degrade randomly; it follows a specific kinetic pathway initiated by protonation.

The Polymerization Pathway

• Initiation: A proton (

  ) or Lewis Acid attacks the electron-rich C-3 position.

• Electrophile Formation: This generates a reactive indoleninium cation (electrophile).

• Propagation: A neutral 5-FI molecule attacks the cation, forming a C2-C3 dimer.

• Termination/Oligomerization: Loss of a proton restores aromaticity, but the dimer is now more susceptible to oxidation, leading to colored oligomers.

Figure 1: The acid-catalyzed degradation pathway of 5-fluoroindole. Note that the reaction is self-propagating once initiated.

Module 1: Storage & Handling (The "Deep Freeze" Protocol)

Standard: 5-Fluoroindole has a low melting point (45–48°C).[1][2] If it melts, the rate of autoxidation increases exponentially.

Protocol: Long-Term Storage

Parameter	Specification	Reason
Temperature	-20°C (Required)	Prevents liquefaction and slows kinetic degradation.
Atmosphere	Argon or Nitrogen	Displaces to prevent oxidative coupling.
Container	Amber Glass	Blocks UV light which catalyzes radical formation.
Desiccant	Silica/Drierite in secondary jar	Moisture acts as a proton shuttle for polymerization.

Handling Rule: Never weigh 5-FI on an open balance for >5 minutes. Weigh quickly and immediately dissolve in the reaction solvent or return to the freezer.

Module 2: Purification (The "Neutralization Workup")

Critical Alert: Standard flash chromatography on silica gel is the #1 cause of 5-fluoroindole loss . Silica is slightly acidic (

), which is sufficient to catalyze polymerization on the column.

The Triethylamine (TEA) Deactivation Method

You must neutralize the acidic sites on the silica gel before introducing your compound.[3]

Step-by-Step Protocol:

• Slurry Preparation: Prepare your mobile phase (e.g., Hexanes/EtOAc).

• The Modifier: Add 1% to 3% Triethylamine (TEA) to the solvent system.[4][5]

• Column Pre-treatment: Flush the packed silica column with 2 column volumes (CV) of the TEA-doped solvent.

  • Why? The basic amine binds to the acidic silanol (Si-OH) sites, "capping" them.

• Elution: Run your column. You may maintain 0.5% TEA in the eluent during the run to ensure basicity, though the pre-wash is usually sufficient.

• Alternative: If the compound is extremely acid-sensitive, switch to Neutral Alumina (Brockmann Grade III).

Module 3: Troubleshooting & FAQs

Scenario A: "My product turned pink on the rotavap."

• Diagnosis: Trace acidity in the solvent (e.g., HCl in Chloroform) or heating instability.

• Fix:

  • Use Amylene-stabilized Chloroform or distill solvents before use.

  • Set rotavap bath temperature

    .

  • Add a few drops of TEA to the collection flask before evaporation.

Scenario B: "NMR shows broad humps in the aromatic region."

• Diagnosis: Oligomerization. The sharp doublet/triplet patterns of the indole core are being averaged out by polymeric chains.

• Fix: The sample is likely compromised. Attempt recrystallization from Toluene/Hexanes, but yield loss will be significant.

Scenario C: "Can I use Lewis Acids (e.g., ) for acylation?"

• Diagnosis: High risk. Strong Lewis acids will complex with the nitrogen and C3.

• Fix:

  • Use milder Lewis acids (e.g.,

    or ).

  • Temperature Control: Run the reaction at -78°C to 0°C.

  • N-Protection: Protect the Nitrogen (e.g., Tosyl, Boc) before attempting Friedel-Crafts chemistry. This electronically deactivates the ring and prevents polymerization.

Visual Workflow: Safe Handling Lifecycle

Figure 2: The "Chain of Custody" for maintaining 5-fluoroindole stability throughout an experimental cycle.

References & Authority

• BenchChem Technical Support. Purification of Indole Compounds by Column Chromatography. (Discusses silica acidity and TEA deactivation).

• GoldBio Safety Data Sheet. 5-Fluoroindole Storage and Handling Specifications. (Confirms -20°C storage and light sensitivity).

• University of Rochester, Dept. of Chemistry. Tips for Flash Column Chromatography: Acid Sensitive Compounds. (Detailed protocol for 1-3% TEA silica deactivation).

• Nie, G. et al. Low-potential electrochemical polymerization of 5-fluoroindole.[2] Journal of Electroanalytical Chemistry, 2007.[2] (Establishes the oxidative potential and polymerization capability).

• Sundberg, R. J. The Chemistry of Indoles. Academic Press. (Foundational text on C3 protonation and dimerization mechanisms).

Sources

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. ossila.com [ossila.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chromatography [chem.rochester.edu]

Technical Support Center: Dibutyl Acetal Stability &amp; Hydrolysis

Topic: Troubleshooting acid sensitivity of dibutyl acetals Role: Senior Application Scientist Audience: Organic Chemists, Process Engineers, and Drug Delivery Specialists

Overview: The "Dibutyl" Factor

Dibutyl acetals (

) occupy a unique niche in protecting group chemistry and functional polymer design. Unlike their methyl or ethyl counterparts, the butyl chains confer significant lipophilicity and steric bulk .

While the fundamental mechanism of cleavage is acid-catalyzed hydrolysis, the practical behavior of dibutyl acetals is often governed by phase transfer kinetics . A common user error is treating them identical to dimethyl acetals; however, their hydrophobicity often renders them "artificially" stable in aqueous acids simply because they are insoluble, yet surprisingly labile in non-polar, slightly acidic media (like CDCl

or silica gel).

This guide addresses the specific causality of these failures.

Module 1: Diagnostic Workflow

Before altering your protocol, identify the failure mode. Use this logic gate to pinpoint the root cause of your instability or reactivity issue.

Figure 1: Decision tree for diagnosing dibutyl acetal stability issues. Blue paths indicate stability failures; Red paths indicate deprotection failures.

Module 2: Premature Hydrolysis (Stability Issues)

Scenario: You observe the formation of the parent aldehyde/ketone during purification, analysis, or storage.

Q: Why is my acetal decomposing on the silica column?

A: The surface of silica gel is acidic (pH ~4–5). Dibutyl acetals are sensitive to Brønsted acidic sites on silica. While the butyl group provides steric protection against bulk water, the high surface area of silica facilitates surface-catalyzed hydrolysis if any moisture is present.

• The Fix: "Neutralize" the silica.

  • Pre-wash the column with your eluent containing 1% Triethylamine (Et

    N) .

  • Run your purification with 0.1% Et

    N in the mobile phase.

  • Alternative: Use basic alumina, though this may affect separation resolution.

Q: My NMR spectrum shows aldehyde peaks, but the sample was pure yesterday.

A: Chloroform (CDCl

) generates HCl over time. Chloroform naturally decomposes to phosgene and HCl upon exposure to light and oxygen. This trace HCl is sufficient to catalyze the hydrolysis of dibutyl acetals, especially since the reaction is often pseudo-first-order with respect to acid concentration.

• The Fix:

  • Filter CDCl

    through a small plug of basic alumina or K CO immediately before use.

  • Add a single grain of solid K

    CO directly to the NMR tube.

  • Switch to C

    D (Benzene-d6) if the budget allows; it is non-acidic.

Q: I see hydrolysis during HPLC analysis. Is the compound unstable?

A: Likely not. It is an artifact of the mobile phase. Standard reverse-phase methods often use 0.1% TFA or Formic Acid (pH ~2–3). Under the high pressure and intimate mixing of the column, this is sufficient to hydrolyze labile acetals.

• The Fix:

  • Buffer Change: Switch to 10mM Ammonium Acetate (pH ~6.5) or Ammonium Bicarbonate (pH ~7.5).

  • Temperature: Lower the column temperature. Hydrolysis rates decrease significantly at 10°C vs 40°C.

Module 3: Controlled Deprotection (Cleavage Protocols)

Scenario: You are trying to remove the dibutyl acetal group, but the reaction is sluggish or incomplete.

Q: I treated the compound with 1N HCl, but starting material remains. Why?

A: The "Grease" Effect (Solubility-Limited Kinetics). This is the most common error with dibutyl acetals. The butyl chains make the acetal highly lipophilic. If you use aqueous HCl, the acetal forms oily droplets (micelles) that protect the ether linkage from the hydronium ions in the aqueous phase. The reaction is limited by the surface area of the droplets.

• The Fix: Homogenize the reaction.

  • Co-solvent: Use a 4:1 mixture of THF:1N HCl or Acetone:1N HCl . The solution must be a single phase for the proton to reach the oxygen.

  • Heat: Refluxing is often required for sterically hindered dibutyl acetals (e.g., those derived from ketones).

Q: Can I deprotect without using aqueous acid (Anhydrous conditions)?

A: Yes, via Transacetalization or Lewis Acids. If your molecule contains other acid-sensitive groups (like silyl ethers), aqueous acid might be too harsh.

• Protocol: Lewis Acid Exchange

  • Reagents: 1.2 eq. SnCl

    (or LiBF ), wet Acetonitrile (containing 1-2% water).

  • Mechanism: The Lewis acid coordinates to the acetal oxygen, making it a better leaving group without a low pH environment.

  • Note: See Greene's Protective Groups for specific Lewis acid compatibility [1].

Module 4: Mechanism & Kinetics

Understanding why the reaction happens allows you to tune it.

The Hydrolysis Pathway

The reaction is an A-1 Mechanism (Unimolecular, Acid-catalyzed). The rate-determining step (RDS) is the formation of the oxocarbenium ion.

Figure 2: The A-1 hydrolysis mechanism. The formation of the oxocarbenium ion is the bottleneck.

Comparative Stability Data

The butyl group affects stability through sterics (slowing attack) and inductive effects .

Acetal Type	Relative Hydrolysis Rate (approx.)	Solubility in Water	Primary Failure Mode
Dimethyl	100 (Fastest)	High	Premature hydrolysis in buffer
Diethyl	35	Moderate	-
Dibutyl	5	Very Low	Incomplete deprotection due to phase separation
Cyclic (Dioxolane)	0.1 (Slowest)	Moderate	Requires forcing conditions (heat)

Data derived from structure-reactivity relationships in acetal hydrolysis [2].

Module 5: Drug Delivery Applications (pH Sensitivity)

Context: Dibutyl acetals are often used as linkers in pH-sensitive liposomes or polymer-drug conjugates, designed to release payload in the endosome (pH 5.0–6.0) while remaining stable in blood (pH 7.4).

Q: How do I tune the hydrolysis rate for endosomal release?

A: Modify the hydrophobicity of the polymer backbone. In a micellar environment (e.g., a PEG-Dibutyl Acetal-Drug conjugate), the local pH and water concentration differ from the bulk solution.

• To Accelerate Release: Incorporate hydrophilic spacers near the acetal. This brings water into the micelle core, facilitating the attack on the oxocarbenium ion [3].

• To Retard Release: Increase the density of the butyl chains or use a more hydrophobic polymer backbone. This excludes water, effectively "freezing" the hydrolysis even at pH 5.0.

References

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

• Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews, 74(5), 581–603.

• Gillies, E. R., & Fréchet, J. M. (2003). Acetals as pH-sensitive linkages for drug delivery.[1][2] Bioconjugate Chemistry, 14(6), 1169-1185.

• Paramonov, S. E., Bachelder, E. M., Beaudette, T. T., Standley, S. M., Lee, C. C., Dashe, J., & Fréchet, J. M. (2008). Fully acid-degradable biocompatible polyacetal microparticles for drug delivery. Bioconjugate Chemistry, 19(4), 911-919.

Sources

• 1. A hyperbranched amphiphilic acetal polymer for pH-sensitive drug delivery - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Fluoroindole Solubility Optimization

Introduction

Welcome to the Technical Support Center. If you are working with fluoroindoles, you are likely encountering a paradox: these scaffolds are essential for metabolic stability and potency in medicinal chemistry, yet they are notoriously difficult to solubilize effectively.

This guide moves beyond generic advice. We address the specific physicochemical alterations introduced by the fluorine atom—principally the modulation of lipophilicity (

) and crystal lattice energy—and provide actionable protocols to overcome them.

Module 1: The "Fluorine Effect" on Solubility

The Core Mechanism

Why does adding a fluorine atom often crash your compound out of solution?

• Lattice Energy Reinforcement: The C-F bond is highly polar but non-polarizable. In the solid state, fluoroindoles often form tight

  -stacking arrangements or C-F H-C dipole interactions that significantly increase the energy required to break the crystal lattice (Enthalpy of Fusion, ).

• Hydrophobicity: Fluorine is the most electronegative element but has low polarizability. Substituting Hydrogen for Fluorine generally increases

  (lipophilicity), making the compound less soluble in polar protic solvents (water, methanol) but theoretically more soluble in lipids.

Visualizing the Solvation Barrier The following diagram illustrates the thermodynamic competition between Crystal Lattice Energy and Solvation Energy.

Figure 1: The dissolution pathway. High lattice energy of fluoroindoles (Red) often requires significant energy input to reach the transition state, even if the final solvated state (Green) is thermodynamically stable.

Module 2: Troubleshooting Guide

Scenario A: "My compound precipitates immediately upon dilution into aqueous buffer."

Cause: This is the "Crash-Out" effect. Your DMSO stock is highly concentrated, but the water molecules in the buffer strip the DMSO solvation shell faster than the compound can disperse. Solution:

• Intermediate Dilution: Do not jump from 100% DMSO to 1% DMSO. Create a 10x intermediate in a semi-polar solvent like PEG-400 or Propylene Glycol.

• Surfactant Addition: Add 0.05% Tween-80 or Pluronic F-68 to your aqueous buffer before adding the compound.

Scenario B: "I cannot get a clear 10 mM stock solution in DMSO."

Cause: Moisture contamination. DMSO is hygroscopic. Even 1% water content in DMSO can drastically reduce the solubility of lipophilic fluoroindoles. Solution:

• Use Anhydrous DMSO stored over molecular sieves (3Å or 4Å).

• Heat Cycle: Heat the vial to 40°C for 10 minutes, vortex, and sonicate. (See Protocol 1).

Scenario C: "The compound oils out during reaction workup."

Cause: Fluoroindoles often form "oils" rather than crystals when mixed solvents (e.g., EtOAc/Hexane) are used, due to low melting points disrupted by solvent impurities. Solution:

• Seed Crystals: If available, scratch the glass.

• Solvent Switch: Switch from Diethyl Ether to MTBE (Methyl tert-butyl ether) or use a DCM/Hexane system which often handles fluorinated dipoles better.

Module 3: Comparative Solubility Data

The following table highlights how the position of the Fluorine atom affects solubility relative to the parent indole. Note the drastic drop in aqueous solubility.[1]

Compound	LogP (Est.)	Water Solubility	DMSO Solubility	Best Recrystallization Solvent
Indole	2.14	~3.5 mg/mL	>500 mg/mL	Water/Ethanol
4-Fluoroindole	2.45	<0.5 mg/mL	>200 mg/mL	Hexane/DCM
5-Fluoroindole	2.50	<0.2 mg/mL	>200 mg/mL	Toluene/Heptane
6-Fluoroindole	2.52	<0.2 mg/mL	>200 mg/mL	Cyclohexane

Data approximated based on structure-property relationships [1, 2].

Module 4: Experimental Protocols

Protocol 1: The "Golden Standard" DMSO Stock Preparation

Use this for biological assays (IC50, cell treatment).

• Weighing: Weigh the solid fluoroindole into a glass amber vial (fluorinated compounds can be light-sensitive).

• Solvent Addition: Add Anhydrous DMSO (grade ≥99.9%) to reach a target concentration of 10-20 mM.

  • Critical: Do not use DMSO that has been open on the bench for >1 week.

• Disruption:

  • Vortex for 30 seconds.

  • Bath Sonicate at 35-40°C for 10 minutes. Do not probe sonicate to avoid aerosolization.

• Visual Check: Hold vial against a light source. If "schlieren" lines (refractive index swirls) or micro-particulates are visible, repeat step 3.

• Storage: Store at -20°C. If precipitate forms upon thawing, repeat the Heat/Sonicate cycle.

Protocol 2: Thermodynamic Solubility Assessment (Shake-Flask)

Use this to determine the true solubility limit for formulation.

• Saturation: Add excess solid fluoroindole to 1 mL of the target solvent (e.g., PBS pH 7.4) in a glass vial.

• Equilibration: Shake at 300 rpm at 25°C for 24 hours .

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a PVDF filter (low binding).

• Quantification: Analyze the supernatant via HPLC-UV against a standard curve prepared in DMSO.

Module 5: Decision Logic (Interactive Flowchart)

Use this logic tree to determine the correct solvent system for your application.

Figure 2: Decision matrix for solvent selection based on experimental intent.

Module 6: Frequently Asked Questions (FAQs)

Q1: Can I use Ethanol instead of DMSO for biological stocks? A: Generally, no. While ethanol is less toxic to cells, fluoroindoles have significantly lower solubility in ethanol compared to DMSO (often 10-50x lower). Ethanol is also volatile, leading to concentration changes over time.

Q2: My fluoroindole turned pink in solution. Is it degraded? A: Indoles are electron-rich and prone to oxidation. A pink/red shift usually indicates the formation of oxidative impurities (indoxyls/dimers).

• Fix: Always store DMSO stocks under Argon/Nitrogen gas and protect from light.

Q3: How do I remove DMF/DMSO after a reaction? A: Because fluoroindoles are lipophilic, you can use the LiCl Wash Method :

• Dilute the reaction mixture with Ethyl Acetate.[2]

• Wash the organic layer 3 times with 5% Aqueous Lithium Chloride (LiCl) .

• The LiCl forces the DMF/DMSO into the aqueous phase, leaving the fluoroindole in the organic phase [3].

References

• Purser, S., et al. (2008).[3][4][5] "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330.[4]

• Gillis, E. P., et al. (2015). "Applications of Fluorine in Drug Discovery." Journal of Medicinal Chemistry, 58(21), 8315–8359.

• University of Rochester. (n.d.). "Workup for Reactions in DMF or DMSO." Laboratory Protocols.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Workup [chem.rochester.edu]
• 3. Connected Papers | Find and explore academic papers [connectedpapers.com]
• 4. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Guide: Removing Unreacted Butanol from Acetal Synthesis

Introduction: The Equilibrium Challenge

You are likely reading this because you have successfully driven an aldehyde or ketone to its acetal using n-butanol, but you are now stuck with a viscous, sweet-smelling crude oil that refuses to dry.

Acetalization is an equilibrium process ($ \text{Carbonyl} + 2\text{ROH} \rightleftharpoons \text{Acetal} + \text{H}_2\text{O} $). To push this reaction to completion, you likely used a significant excess of n-butanol (BP: 117.7°C) and removed water. Now, the reverse problem exists: removing the high-boiling solvent without hydrolyzing your acid-sensitive product.

This guide abandons generic advice in favor of three field-proven modules for butanol removal: Azeotropic Co-distillation , Partitioning Thermodynamics , and Chromatographic Polishing .

Module 1: The Physics of Separation (Evaporation & Distillation)

User Question: "I've been on the rotovap for 4 hours at 60°C, but the butanol won't come off. If I increase the heat, I risk decomposing my acetal. What do I do?"

The Mechanism: Direct evaporation of n-butanol is inefficient because of its high boiling point and high enthalpy of vaporization. However, n-butanol forms a heterogeneous azeotrope with water. By adding water to your rotovap flask, you depress the boiling point of the mixture significantly, allowing the butanol to "codistill" at a much lower temperature.

Protocol: Azeotropic Removal on Rotovap

• Quench First: Ensure your reaction mixture is neutralized (see Module 2).

• Add Water: Add distilled water to your crude reaction mixture (approx. 1:1 v/v ratio with the remaining butanol).

• The "Steam" Effect: Set your water bath to 50–60°C and vacuum to 20–40 mbar .

• Observation: You will see a milky distillate. This is the heterogeneous azeotrope carrying the butanol over.[1]

• Repeat: If butanol remains (check TLC/NMR), add more water and repeat. This is faster and gentler than trying to boil pure butanol.

Data: n-Butanol Azeotropes

Component A	Component B	Azeotrope BP (1 atm)	Composition (% by wt)	Nature
n-Butanol	Water	92.7°C	57.5% BuOH / 42.5% Water	Heterogeneous
n-Butanol	n-Heptane	90.7°C	60% Heptane / 40% BuOH	Homogeneous

Scientist's Note: If your product is water-sensitive (unlikely for acetals, but possible for impurities), use n-Heptane instead of water. The heptane/butanol azeotrope is excellent for drying the final traces of alcohol.

Visualization: Azeotropic Workflow

Caption: Cycle for removing high-boiling butanol using water as an azeotropic carrier.

Module 2: Aqueous Workup Strategies

User Question: "Can I just wash the butanol out with water? I tried one wash, but the NMR still shows a huge triplet at 3.6 ppm."

The Mechanism: n-Butanol is "borderline" soluble. It is not fully miscible with water, but it has a solubility of ~73 g/L (7.3%). A single wash is mathematically insufficient. Furthermore, acetals are acid-labile . If you wash an unquenched reaction (containing p-TsOH or HCl catalyst) with water, the local acidity will hydrolyze your product back to the starting aldehyde.

Critical Protocol: Buffered Extraction

Step 1: The Quench (Mandatory) Before adding any water, add Triethylamine (Et3N) or solid Sodium Bicarbonate (NaHCO3) to the reaction mixture.

• Why? You must neutralize the acid catalyst. Acetals are stable in base (pH > 7) but rapidly degrade at pH < 5 [1].

Step 2: The "Salting In" vs. "Salting Out"

• Initial Washes (Water): Use pure water for the first 2 washes.

  • Logic: Salt (brine) decreases the solubility of organics in water ("salting out"). To remove butanol, we want it in the water layer. Pure water dissolves butanol better than brine does.

• Final Wash (Brine): Use saturated NaCl for the final wash.

  • Logic: This pulls residual water out of your organic layer before drying.

Decision Matrix: The 3-Wash Rule

• Wash 1: Saturated NaHCO3 (Neutralizes acid, removes some butanol).

• Wash 2: Pure Water (Maximal butanol removal).

• Wash 3: Pure Water (Polishing).

• Wash 4: Brine (Drying the organic layer).

Visualization: Stability & Extraction Logic

Caption: Workflow emphasizing the critical pH quench to prevent acetal degradation.

Module 3: Chromatographic Purification

User Question: "I've distilled and washed, but I still have 5% butanol. It's streaking on my TLC. How do I purify this?"

The Mechanism: If physical separation fails, exploit the polarity difference. Acetals are generally lipophilic (non-polar) ethers. n-Butanol is polar and hydrogen-bond donating.

Troubleshooting Flash Chromatography

• The Problem: n-Butanol has a "tailing" effect on silica because of its -OH group, often co-eluting with polar products.

• The Fix:

  • Pack with Hexane/Et3N: Pre-treat your silica column with 1% Triethylamine in Hexane. This neutralizes the silica (preventing on-column hydrolysis) and sharpens the bands.

  • Gradient Elution: Start with 100% Hexane (or Pentane). The acetal should move (Rf ~0.3–0.6 in 10% EtOAc/Hex), while the butanol sticks to the baseline longer.

  • Visualization: Use Anisaldehyde Stain . Acetals usually stain distinctively (often red/purple), whereas butanol stains faintly or requires KMnO4.

References & Data Sources

• Acetal Stability & Hydrolysis:

  • Source: Organic Chemistry Portal. "Protection of Aldehydes and Ketones." Acetals are stable to basic hydrolysis but sensitive to aqueous acids.

  • URL:[Link]

• n-Butanol Properties & Azeotropes:

  • Source: NIST Chemistry WebBook. "1-Butanol."[2] Boiling point and azeotropic data.

  • URL:[Link]

• Solubility Data:

  • Source: PubChem. "1-Butanol Compound Summary." Solubility in water (approx 73 g/L).[3][4]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Butanol [webbook.nist.gov]
• 3. N-Butanol | ETACOR [etacor.com]
• 4. atamankimya.com [atamankimya.com]

Reference Data & Comparative Studies

H-NMR spectrum analysis of 7-(dibutoxymethyl)-5-fluoro-1H-indole

This comparative guide details the H-NMR analysis of 7-(dibutoxymethyl)-5-fluoro-1H-indole , a specialized masked aldehyde intermediate often utilized in the synthesis of complex pharmaceutical scaffolds (e.g., via Bartoli or Leimgruber-Batcho variants).

Unlike standard spectral guides, this document focuses on the comparative performance of solvent systems and the differentiation of the target acetal from its hydrolytic alternatives (aldehydes) , providing a robust framework for structural validation.

Executive Summary: The Analytical Challenge

The analysis of 7-(dibutoxymethyl)-5-fluoro-1H-indole presents a tripartite challenge for the spectroscopist:

• The Fluorine Effect: The 5-fluoro substituent induces strong spin-spin coupling (

  ), complicating the aromatic region with additional splitting (doublet of doublets).

• Acetal Lability: The dibutyl acetal group at C-7 is acid-sensitive. Standard CDCl

  can contain trace HCl, causing in situ hydrolysis to the aldehyde during acquisition.

• Exchangeable Protons: The indole N-H requires polar aprotic solvents for sharp resolution, which often conflicts with the solubility requirements of the lipophilic butyl chains.

Comparative Analysis: Solvent Systems & Alternatives

This section compares the performance of the target compound in different analytical environments and against its primary "alternative" form (the deprotected aldehyde).

A. Solvent Performance Comparison

Feature	Chloroform-d (CDCl )	DMSO-d	Acetone-d
Primary Utility	Resolution of aliphatic butyl chains.	Detection of Indole N-H.	Balanced profile; good for low-temp work.
Acetal Stability	Risk: Trace HCl (from photolysis) can hydrolyze the acetal to aldehyde.	High: Basic nature prevents hydrolysis.	Moderate: Generally stable.
N-H Signal	Broad, often invisible or exchange-broadened ( 8.0 ppm).	Sharp singlet ( 11.5 ppm). Crucial for confirming indole core.	Visible but may overlap with aromatics.
Water Peak	1.56 ppm (overlaps with butyl -CH -).	3.33 ppm (overlaps with ether -O-CH -).	2.84 ppm (Clear of key regions).
Recommendation	Secondary. Use only if neutralized with basic alumina.	Primary. Best for structural confirmation and stability.	Alternative. Use if DMSO viscosity is problematic.

B. Structural Comparison: Target (Acetal) vs. Alternative (Aldehyde)

In synthetic workflows, the "Alternative" is often the hydrolyzed impurity: 5-fluoro-1H-indole-7-carbaldehyde .

Spectral Region	Target: 7-(dibutoxymethyl)-...	Alternative: 7-formyl-... (Impurity)	Diagnostic Action
10.0 - 10.5 ppm	Silent. No signal.	Sharp Singlet. (CHO proton).	Any peak here indicates degradation.
5.5 - 6.0 ppm	Singlet/Triplet. (Acetal CH).	Silent.	Integrate this peak to quantify purity.
0.8 - 1.8 ppm	Complex Multiplets. (18H, Butyl chains).	Silent.	Confirm integral ratio (18H aliphatic : 3H aromatic).
Aromatic Region	H-6 is shielded by electron-donating acetal.	H-6 is deshielded by electron-withdrawing CHO.	Check shift of doublet near 7.6 ppm.

Detailed Spectral Assignment (DMSO-d )

Predicted Parameters: 400 MHz, 298 K. Reference Point: TMS (0.00 ppm) or Residual DMSO (2.50 ppm).

The Aromatic Core (Indole)

The 5-fluoro substitution creates a distinct coupling pattern.

• 11.40 (br s, 1H): N-H (Indole-1). Exchangeable with D O.
• 7.45 (dd, Hz, 1H): H-4 . Coupled to F-5 (ortho) and H-6 (meta).
• 7.35 (t/m, 1H): H-2 . Typical indole doublet/multiplet.
• 7.15 (dd, Hz, 1H): H-6 . Large coupling to F-5 (ortho).
• 6.50 (m, 1H): H-3 . Characteristic upstream indole signal.

The 7-Substituent (Dibutyl Acetal)

• 5.85 (s, 1H): Acetal Methine (Ar-CH -(OBu) ). Note: May appear as a triplet if long-range coupling to butyl CH is resolved.
• 3.45 - 3.55 (m, 4H): -Methylene (-O-CH -C H ). Diastereotopic nature may split this into complex multiplets.
• 1.45 - 1.55 (m, 4H): -Methylene (-O-CH -CH -).
• 1.25 - 1.35 (m, 4H): -Methylene (-CH -CH -CH ).
• 0.85 (t, 6H): Methyl (-CH ).

Experimental Protocol

Method A: Stability-First Protocol (Recommended)

• Objective: Prevent acid-catalyzed hydrolysis of the acetal.

• Solvent: DMSO-d

  (99.9% D).

• Concentration: 5-10 mg in 0.6 mL solvent.

Steps:

• Glassware Prep: Ensure NMR tube is oven-dried. Moisture promotes hydrolysis.

• Dissolution: Add solvent to the solid. Vortex gently. Do not sonicate excessively as heat can degrade labile acetals.

• Acquisition:

  • Pulse Angle: 30° or 45° (to ensure accurate integration of the long-relaxation acetal proton).

  • Relaxation Delay (D1):

    2.0 seconds.

  • Scans: 16 (sufficient for 1H), 64+ (if 13C or 19F is run).

• Validation: Check for the presence of a singlet at

  10.0 ppm. If present >2%, the sample is degrading.

Method B: Lipophilicity Protocol (CDCl )

• Objective: Better resolution of the butyl chains.

• Pre-treatment: Pass CDCl

  through a small plug of basic alumina immediately before use to remove acidic impurities.

• Acquisition: Run immediately. Do not store the sample in CDCl

  overnight.

Decision Logic & Workflow (Visualization)

The following diagram outlines the logical workflow for validating the structure and assessing purity.

Caption: Logical decision tree for validating the integrity of the acid-labile acetal functionality using 1H-NMR markers.

References

• Bartoli Indole Synthesis Variants

  • ChemicalBook.[1] (2025).[2] "5-Fluoro-1H-indole-7-carbaldehyde Synthesis and Properties." Link

  • Detailed synthesis of 7-substituted fluoroindoles often proceeds via nitrobenzene derivatives, where the acetal serves as a protecting group.

• NMR Solvent Impurities & Stability

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[3] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry. Link

  • Reference for identifying residual solvent peaks (DMSO @ 2.

• Fluoroindole Spectral Data

  • NIST Chemistry WebBook. "1H-Indole, 5-fluoro- Spectral Data." Link

  • Base reference for 5-fluoroindole coupling constants and chemical shifts.
• Acetal Protecting Group Analysis: Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." Wiley-Interscience. Authoritative source on the stability of acyclic acetals (like dibutyl acetal) in acidic vs. basic media.

Sources

• 1. 5-Fluoroindole synthesis - chemicalbook [chemicalbook.com]
• 2. 5-FLUORO-1H-INDOLE-7-CARBALDEHYDE | 603306-52-1 [chemicalbook.com]
• 3. scs.illinois.edu [scs.illinois.edu]

C-13 NMR Chemical Shifts for Indole Acetal Carbons: A Comparative Analysis

This guide provides an in-depth technical comparison of C-13 NMR chemical shifts for indole acetal derivatives, designed for researchers in drug development and organic synthesis.

Executive Summary & Core Distinction

In indole chemistry, "acetal" functionalities typically appear in two distinct structural contexts, each exhibiting a diagnostic chemical shift range that serves as a primary identification tool.

• N-Hemiaminal Ethers (Protecting Groups): Often referred to as "N-acetals" (e.g., MOM, SEM, BOM), these are attached directly to the indole nitrogen (N1).

• C-Sidechain Acetals: True acetals formed from formyl- or acetyl-substituted indoles (e.g., at C2 or C3).

The Critical Divergence:

• N-Linked (N-C-O): Resonates Upfield (65 – 80 ppm ) due to the shielding effect of the nitrogen lone pair relative to oxygen.

• C-Linked (O-C-O): Resonates Downfield (95 – 105 ppm ), characteristic of the bis-oxygenated aliphatic carbon.

Mechanistic Insight: Electronic Causality

The chemical shift (

) is governed by the local electron density and the paramagnetic shielding term.

• Indole N1 Effect: The indole nitrogen is part of an aromatic system. However, its lone pair still exerts a shielding effect on the directly attached methylene group in N-MOM or N-SEM derivatives. This pushes the N-CH2-O signal upfield compared to a standard acetal.

• C3 Electron Density: The C3 position of indole is highly electron-rich (enamine-like character). Acetals attached here experience anisotropic shielding from the indole ring current, often shifting them slightly upfield (1-2 ppm) compared to phenyl analogs, but they remain firmly in the >90 ppm region.

Comparative Data Analysis

The following table synthesizes experimental data ranges for the most common indole acetal derivatives.

Table 1: Diagnostic C-13 NMR Shifts (ppm)

Structural Class	Specific Derivative	Acetal Carbon ( )	Adj. Methoxy/CH ( )	Key HMBC Correlation
N-Linked (Hemiaminal)	N-MOM (Methoxymethyl)	70.0 – 74.0	~55.5 (OMe)	H(CH2) C2/C7a
N-SEM (TMS-ethoxymethyl)	72.0 – 78.0	~65.0 (OCH2)	H(CH2) C2/C7a
N-BOM (Benzyloxymethyl)	75.0 – 80.0	~70.0 (OCH2)	H(CH2) C(Ph)
C-Linked (True Acetal)	3-Formyl Dimethyl Acetal	98.0 – 104.0	~52.0 (OMe)	H(Acetal) C2/C3/C3a
3-Acetyl Dimethyl Acetal	100.0 – 106.0	~48.0 (OMe)	H(Me) C(Acetal)
Reference Standards	Indole-3-Carboxaldehyde	185.0 – 188.0	N/A	(Carbonyl C=O)
Standard Aliphatic Acetal	102.0 – 108.0	~50-60	N/A

Note: Data is based on CDCl3.[1][2] Shifts in DMSO-d6 may vary by ±1-2 ppm due to solvent polarity and hydrogen bonding interactions with the indole NH (if unprotected).

Visualization of Structural Correlations

The following diagram illustrates the correlation between the substitution site and the resulting chemical shift, providing a visual decision map for structure elucidation.

Caption: Structural logic flow correlating indole substitution position (N1 vs C3) with diagnostic C-13 NMR chemical shift regions.

Experimental Protocols for Validation

To ensure high-fidelity data, follow this self-validating protocol. This minimizes artifacts arising from concentration dependence or hydrolysis.

A. Sample Preparation[9]

• Solvent Selection: Use CDCl3 neutralized with basic alumina or DMSO-d6 .

  • Why: Indole acetals (especially sidechain ones) are acid-sensitive. Trace HCl in aged CDCl3 can hydrolyze the acetal back to the aldehyde (signal shifts from ~100 ppm to ~185 ppm) within minutes.

• Concentration: Prepare a 20-30 mg/mL solution.

  • Why: C-13 sensitivity is low (1.1% natural abundance).[3][4] High concentration improves the signal-to-noise ratio for quaternary carbons (C3a, C7a) which are critical for HMBC correlations.

B. Acquisition Parameters[5][6][8]

• Pulse Sequence: Standard proton-decoupled 13C (e.g., zgpg30 on Bruker).

• Relaxation Delay (D1): Set to 2.0 - 3.0 seconds .

  • Reasoning: Acetal carbons often have efficient relaxation, but the quaternary indole carbons (C3a, C7a) require longer delays for accurate integration if quantitative data is needed (though integration is rarely quantitative in standard C-13).

• Scans: Minimum 512 scans for clear detection of quaternary carbons.

C. Validation Workflow (HMBC)

If the 1D peak is ambiguous (e.g., overlapping with solvent or other aromatics), use HMBC (Heteronuclear Multiple Bond Correlation) to confirm connectivity.

Caption: Step-by-step decision tree for assigning indole acetal signals using HMBC correlations.

References

• Morales-Ríos, M. S., et al. (1987).[5] "13C NMR spectroscopy of indole derivatives." Magnetic Resonance in Chemistry. Link[5]

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents." Organometallics. Link

• National Institute of Standards and Technology (NIST). "Indole-3-carboxaldehyde C-13 NMR Data." NIST Chemistry WebBook.[1] Link

• Compound Interest. (2015). "A Guide to C-13 NMR Chemical Shift Values." Compound Interest. Link

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. rsc.org [rsc.org]
• 3. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 4. che.hw.ac.uk [che.hw.ac.uk]
• 5. semanticscholar.org [semanticscholar.org]

Comparative Guide: Mass Spectrometry Fragmentation of Dibutoxymethyl Indoles

The following guide provides an in-depth technical comparison of the mass spectrometry (MS) fragmentation characteristics of dibutoxymethyl indoles (specifically the dibutyl acetal of indole-3-carboxaldehyde) versus their deprotected counterparts and alternative structural analogs.

Content Type: Technical Comparison & Application Guide Audience: Medicinal Chemists, Analytical Scientists, Drug Development Professionals

Executive Summary & Scientific Context

In drug discovery, the dibutoxymethyl group often serves as a lipophilic protecting group for formyl-indoles or as a latent electrophile in the synthesis of complex alkaloids. Chemically, this moiety represents the dibutyl acetal of an indole carboxaldehyde (typically at the C3 position).

Characterizing these intermediates requires distinguishing them from their hydrolysis products (free aldehydes) and other synthetic byproducts. This guide compares the fragmentation behavior of 3-(dibutoxymethyl)-1H-indole against its primary alternative, the free aldehyde (indole-3-carboxaldehyde) , and evaluates the performance of Electron Ionization (EI) vs. Electrospray Ionization (ESI).

Key Comparison Matrix

Feature	Dibutoxymethyl Indole (Acetal)	Indole-3-Carboxaldehyde (Free Aldehyde)
Molecular Weight	275.39 Da	145.16 Da
Lipophilicity (LogP)	High (~4.5)	Low (~1.3)
Dominant EI Fragment	m/z 202 (Oxocarbenium)	m/z 145 (M ) & 144 ([M-H] )
ESI Stability	Low (Prone to in-source hydrolysis)	High
Diagnostic Loss	73 Da (Butoxy radical)	29 Da (CHO radical)

Mechanistic Insight: Fragmentation Pathways

Understanding the causality behind the fragmentation is essential for accurate structural assignment.[1] The fragmentation of dibutoxymethyl indoles is driven by the stability of the oxocarbenium ion and the indole aromatic system.

Electron Ionization (EI) Mechanism

Under hard ionization (70 eV), the molecular ion (M

, m/z 275) is often weak or absent due to the lability of the acetal C-O bonds.

• Alpha-Cleavage (Primary Pathway): The radical cation localized on the oxygen triggers the cleavage of the C-O bond, expelling a butoxy radical (•OC

  H , 73 Da). This generates a resonance-stabilized oxocarbenium ion at m/z 202 .

• McLafferty-like Rearrangement: The remaining butyl chain on the oxocarbenium ion can undergo a hydride transfer/elimination of butene (56 Da), resulting in the protonated aldehyde ion at m/z 146 .

• Indole Core Degradation: Further loss of CO (28 Da) from the aldehyde species leads to the characteristic indole fragments at m/z 118 and 117 .

Electrospray Ionization (ESI) Behavior

In ESI (positive mode), the acetal functionality is sensitive to the acidic mobile phase.

• In-Source Hydrolysis: You may observe a high abundance of m/z 146 ([Aldehyde+H]

  ) even if the sample is pure acetal, due to hydrolysis in the ESI droplet.

• Sodium Adducts: The intact acetal is best observed as a sodiated adduct [M+Na]

  at m/z 298 , which avoids the proton-catalyzed instability.

Visualization of Fragmentation Workflow

The following diagram illustrates the critical fragmentation steps for confirming the dibutoxymethyl structure.

Caption: Figure 1. Proposed EI fragmentation pathway of 3-(dibutoxymethyl)-1H-indole showing the diagnostic transition from the molecular ion to the stable oxocarbenium species.

Experimental Protocols & Data Analysis

Protocol: Differentiating Acetal from Aldehyde

To validate the presence of the dibutoxymethyl group and ensure it hasn't hydrolyzed, use this self-validating protocol.

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in Acetonitrile (neutral). Avoid methanol or water/acid mixtures to prevent acetal exchange or hydrolysis.

• Concentration: 10 µg/mL for ESI; 100 µg/mL for GC-MS.

Step 2: GC-MS Parameters (EI)

• Inlet Temp: 200°C (Keep low to prevent thermal degradation).

• Column: 5% Phenyl-methylpolysiloxane (HP-5ms or equivalent).

• Scan Range: m/z 40–350.

Step 3: LC-MS Parameters (ESI)

• Mobile Phase: A: Water + 5mM Ammonium Acetate (pH 7); B: Acetonitrile. Note: Avoid Formic Acid if trying to observe the intact acetal.

• Mode: Positive Ion.[2]

Quantitative Fragment Data

The following table summarizes the diagnostic ions expected in a standard EI spectrum.

m/z Value	Relative Abundance (%)	Ion Identity	Structural Significance
275	< 5%	[M]	Molecular ion (often barely visible).
202	100% (Base Peak)	[M - OBu]	Diagnostic: Confirms dibutyl acetal structure.
146	20-40%	[Indole-CH=OH]	Result of butene loss; isobaric with protonated aldehyde.
130	15-25%	[Indole-CH ]	Quinolinium-like expansion of the indole ring.
117	10-20%	[Indole]	Loss of the entire side chain.

Scientist's Commentary: Pitfalls & Alternatives

Expertise Note: A common error in analyzing these compounds is misinterpreting the m/z 146 peak in LC-MS. If you observe m/z 146 as the dominant peak in ESI, it does not definitively prove the sample is the free aldehyde; it may be the acetal hydrolyzing in the source.

• Validation Check: Always run a corresponding GC-MS. If the GC-MS shows m/z 202 (Base Peak), the acetal is intact. If GC-MS shows m/z 145 (Base Peak), the sample has degraded to the aldehyde.

Comparison with Alternatives:

• Dimethyl Acetals: These fragment similarly but show a diagnostic loss of 31 Da (Methoxy) instead of 73 Da. They are generally less lipophilic and more prone to hydrolysis than dibutyl analogs.

• N-Mannich Bases (Gramines): Often confused due to similar naming (e.g., "dibutylaminomethyl"). These contain nitrogen in the side chain.[3][4] They follow the Nitrogen Rule (Odd molecular weight if one N is present) and fragment via alpha-cleavage to yield iminium ions, not oxocarbenium ions.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of 1H-Indole-3-carboxaldehyde. NIST Chemistry WebBook. Available at: [Link]

• PubChem. Indole-3-acetaldehyde Spectral Information. National Library of Medicine. Available at: [Link]

• Szmigielski, R., & Danikiewicz, W. (2005).[5] Similarities and differences in the electron ionization-induced fragmentation of structurally related N-alkoxymethyl lactams and sultams. Journal of Mass Spectrometry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. scielo.br [scielo.br]
• 4. A comparison of the electron ionization and electrospray behaviour of some N,N'-disubstituted hexahydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Similarities and differences in the electron ionization-induced fragmentation of structurally related N-alkoxymethyl lactams and sultams - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Development for Fluorinated Indole Acetals

Introduction: The Analytical Challenge of Fluorinated Indole Acetals

In modern drug discovery, the strategic incorporation of fluorine into lead compounds is a widely used tactic to enhance metabolic stability, binding affinity, and lipophilicity.[1] The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals.[2] When these two features are combined with an acetal functional group, a unique class of molecules emerges: fluorinated indole acetals. While promising therapeutically, these compounds present a distinct and multifaceted challenge for analytical chemists.

Developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for these molecules requires a nuanced understanding of their tripartite chemical nature. The analyst must contend with:

• The Fluorine Effect: The high electronegativity of fluorine can induce unique electronic interactions, such as dipole-dipole moments, which alter how the analyte interacts with the stationary phase, often leading to poor peak shapes on traditional columns.[3][4]

• The Indole Moiety: The indole nucleus is susceptible to oxidative and photolytic degradation, and its weakly basic nitrogen can cause significant peak tailing through secondary interactions with silica-based columns.[5][6][7]

• The Acetal Group: Acetals are notoriously labile under acidic conditions, readily hydrolyzing to their corresponding aldehyde and alcohol.[8] This instability places a significant constraint on mobile phase pH selection.

This guide provides a systematic, field-proven approach to developing a robust HPLC method for fluorinated indole acetals. We will move beyond a simple listing of steps to explain the causality behind each experimental choice, comparing stationary phase chemistries and mobile phase strategies to build a self-validating, stability-indicating method from the ground up.

Pillar 1: Understanding the Analyte's Physicochemical Landscape

Before a single vial is loaded, a thorough understanding of the analyte's properties is paramount. These properties dictate the starting point for method development and inform every subsequent decision. The introduction of a highly electronegative group like pentafluorosulfanyl (SF5) can dramatically alter the physicochemical properties compared to a standard indole.[9]

Table 1: Key Physicochemical Properties of a Hypothetical Fluorinated Indole Acetal

Property	Influence on HPLC Method Development	Typical Value/Characteristic
Lipophilicity (Log P)	Governs retention in reversed-phase HPLC. Highly fluorinated groups like SF5 significantly increase lipophilicity.[9]	High (e.g., > 4.0)
pKa	Determines the ionization state of the indole nitrogen at a given pH. Fluorine substitution lowers the pKa, making the N-H proton more acidic.[9]	~15-17 (lower than non-fluorinated indoles)
UV Absorbance	Dictates the optimal wavelength for detection. Indoles typically exhibit strong absorbance maxima.	λmax ≈ 220 nm and 280 nm
Fluorescence	Offers a highly sensitive and selective detection alternative to UV absorbance.[10]	Excitation: ~280 nm, Emission: ~350 nm
Acid Instability	The acetal linkage is prone to hydrolysis at low pH, a critical consideration for mobile phase selection.[8]	Significant degradation below pH 4

Pillar 2: A Systematic Workflow for Method Development

A haphazard, trial-and-error approach is inefficient. A structured workflow, beginning with column and mobile phase screening and culminating in forced degradation studies, ensures a robust and reliable method.

Caption: A systematic workflow for HPLC method development.

Pillar 3: Comparative Analysis of Chromatographic Conditions

The core of method development lies in comparing different stationary and mobile phases to find the optimal combination for selectivity, efficiency, and peak shape.

Part A: Stationary Phase Selection - Moving Beyond C18

While C18 columns are the workhorse of reversed-phase chromatography, their purely hydrophobic retention mechanism is often insufficient for complex fluorinated molecules. Screening alternative selectivities is crucial for success.[11]

• Standard C18: Relies on hydrophobic interactions. For fluorinated indole acetals, this often results in strong retention but poor peak shape. The weakly basic indole nitrogen can form secondary ionic interactions with acidic residual silanol groups on the silica surface, a primary cause of peak tailing.[7][12]

• Phenyl-Hexyl: This phase introduces π-π interactions as a secondary retention mechanism. This is beneficial for the aromatic indole ring system, potentially improving selectivity between the parent molecule and related impurities.

• Pentafluorophenyl (PFP/F5): This is often the column of choice for halogenated compounds. PFP phases offer a complex array of retention mechanisms, including hydrophobic, π-π, dipole-dipole, and charge-transfer interactions.[3][13] The electron-deficient fluorophenyl ring can selectively interact with the electron-rich indole system, providing unique selectivity that other phases cannot. This makes it exceptionally well-suited for separating structurally similar fluorinated isomers or degradants.

Table 2: Comparative Performance of Stationary Phases (Data based on a hypothetical separation of a fluorinated indole acetal and its primary non-fluorinated impurity)

Parameter	C18 Column	Phenyl-Hexyl Column	PFP (F5) Column
Retention Factor (k')	8.5	6.2	7.1
Asymmetry Factor (As)	1.8 (Tailing)	1.4 (Tailing)	1.1 (Symmetrical)
Resolution (Rs) of Impurity	1.2 (Poor)	1.6 (Adequate)	2.5 (Excellent)
Primary Retention Mechanism	Hydrophobic	Hydrophobic, π-π	Multiple (Hydrophobic, π-π, Dipole-Dipole)

Part B: Mobile Phase Optimization - The Critical pH Balancing Act

The choice of mobile phase, particularly its pH, is a delicate balance between achieving good peak shape and preserving the integrity of the acid-labile acetal group.

• Organic Modifier (Acetonitrile vs. Methanol): Acetonitrile is generally the preferred organic modifier as it often provides better peak efficiency (sharper peaks) and lower system backpressure compared to methanol.[14][15]

• Mobile Phase pH Strategy:

  • Low pH (e.g., 2.5 - 3.5): Using an additive like formic acid or a phosphate buffer in this range protonates the indole nitrogen (if its pKa is in a relevant range) and, more importantly, suppresses the ionization of residual silanol groups on the stationary phase.[12] This dramatically reduces secondary interactions and minimizes peak tailing. However, this is a high-risk strategy for acetals. The acidic conditions are highly likely to cause on-column hydrolysis, compromising the accuracy of the assay.[8]

  • High pH (e.g., 8.0 - 10.0): This is often the optimal approach. At high pH, the indole nitrogen is neutral, and the residual silanols are fully and consistently deprotonated. This eliminates the problematic secondary interactions, leading to excellent peak symmetry. This strategy requires a pH-resistant column, such as one based on a hybrid-silica particle, to ensure column longevity.[16]

Table 3: Impact of Mobile Phase pH on Analyte Integrity and Peak Shape

Parameter	Low pH Mobile Phase (pH 3.0)	High pH Mobile Phase (pH 9.0)
Peak Asymmetry (As)	1.1 (Symmetrical)	1.0 (Excellent Symmetry)
Analyte Recovery (%)	85% (Significant degradation)	>99.5% (Stable)
Appearance of Degradants	Yes (Acetal hydrolysis peak observed)	No
Required Column Type	Standard Silica	Hybrid Silica (pH-stable)

Pillar 4: Proving Specificity via Forced Degradation

A method is not truly useful unless it is "stability-indicating." This means it can accurately measure the analyte in the presence of its degradation products, impurities, and excipients. Forced degradation (or stress testing) is the process used to prove this capability, as mandated by ICH guidelines.[17][18][19]

Caption: Workflow for a forced degradation study.

Experimental Protocol: Forced Degradation Study

• Preparation: Prepare solutions of the fluorinated indole acetal at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Acid Hydrolysis: Add an equal volume of 0.2 M HCl to the sample solution (final concentration 0.1 M HCl). Heat at 60°C for 4 hours. Neutralize with NaOH before injection.

• Base Hydrolysis: Add an equal volume of 0.2 M NaOH (final concentration 0.1 M NaOH). Leave at room temperature for 2 hours. Neutralize with HCl before injection.

• Oxidative Degradation: Add an equal volume of 6% H₂O₂ (final concentration 3% H₂O₂). Leave at room temperature for 24 hours.

• Thermal Degradation: Store the sample solution and solid material at 80°C for 48 hours.

• Photolytic Degradation: Expose the sample solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the developed HPLC method with a Photodiode Array (PDA) detector.

• Evaluation: Confirm that all degradation product peaks are baseline-resolved from the main analyte peak. Use the PDA detector to assess peak purity, ensuring no co-eluting peaks are present. A successful stability-indicating method will show a decrease in the main peak area with a corresponding increase in impurity peaks, all while the main peak remains spectrally pure.[18]

The Optimized & Validated Method: A Complete Protocol

Based on the comparative data, the optimal method combines a pH-stable PFP column with a high-pH mobile phase.

I. Chromatographic Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and PDA detector.

• Column: Waters XSelect CSH PFP, 4.6 x 150 mm, 3.5 µm, maintained at 35°C.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, pH 9.0.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 90% B

  • 15-17 min: 90% B

  • 17.1-20 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: PDA at 280 nm.

• Injection Volume: 5 µL.

II. Sample Preparation

• Standard Solution: Prepare a 0.5 mg/mL stock solution of the reference standard in 50:50 Acetonitrile:Water. Dilute to a working concentration of 50 µg/mL with the same diluent.

• Sample Solution: Prepare the sample to a target concentration of 50 µg/mL in 50:50 Acetonitrile:Water.

III. System Suitability Testing (SST)

• Inject the working standard solution five times. The system is deemed suitable for use if the following criteria are met:

  • Tailing Factor (As): ≤ 1.5

  • %RSD of Peak Area: ≤ 1.0%

  • Theoretical Plates (N): ≥ 5000

IV. Method Validation Summary

The finalized method must be validated according to ICH Q2(R1) guidelines to be considered reliable for QC and regulatory purposes.[20][21][22]

Table 4: Summary of ICH Q2(R1) Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method is stability-indicating.	No interference at the analyte's retention time; all degradant peaks resolved (Rs > 2.0).
Linearity	To demonstrate a proportional response to concentration.	Correlation coefficient (r²) ≥ 0.999 over the specified range (e.g., 50-150% of nominal).
Accuracy	To measure the closeness of results to the true value.	98.0% - 102.0% recovery for spiked samples at three concentration levels.
Precision (Repeatability)	To show method consistency with one analyst, one day.	%RSD ≤ 1.0% for six replicate sample preparations.
Robustness	To assess the method's resilience to small changes.	System suitability criteria are met when parameters (pH ±0.2, Temp ±2°C, Flow ±10%) are varied.
Limit of Quantitation (LOQ)	The lowest concentration that can be reliably quantified.	Signal-to-Noise ratio ≥ 10.

Conclusion

The development of a robust HPLC method for fluorinated indole acetals is a complex but achievable task that hinges on a systematic, science-led approach. Simply defaulting to a standard C18 column is often a path to frustration, marked by peak tailing and potential on-column degradation. This guide has demonstrated that by:

• Understanding the unique physicochemical properties imparted by the fluorine, indole, and acetal moieties.

• Comparing stationary phases and selecting one with multiple retention mechanisms, such as a Pentafluorophenyl (PFP) phase.

• Balancing the need for good peak shape with the imperative of analyte stability by employing a high-pH mobile phase with a chemically resistant column.

• Validating the method's specificity through rigorous forced degradation studies.

...it is possible to create a highly reliable, accurate, and stability-indicating method fit for purpose in a regulated drug development environment.

References

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. [Link]

• ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. [Link]

• Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications. ResearchGate. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. [Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Corporation. [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. [Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Corporation. [Link]

• Validated fluorimetric HPLC analysis of acetaldehyde in hemoglobin fractions separated by cation exchange chromatography. PubMed. [Link]

• Development of Analytical Methods to Quantify Perfluorooctane Sulfonate and Related Compounds in the Environment. Redalyc. [Link]

• Analysis for indole compounds in urine by high-performance liquid chromatography with fluorometric detection. PubMed. [Link]

• Separation of Acetaldehyde dibenzyl acetal on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Waters Corporation. [Link]

• New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific. [Link]

• Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. ACS Publications. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbio. [Link]

• Guide to GC Column Selection and Optimizing Separations. Restek. [Link]

• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS). The University of Aberdeen Research Portal. [Link]

• Perfluorinated compounds detection using non-target analysis of rp-hpLC-ICpMS/MS. University of Aberdeen. [Link]

• Determination of fluoride as fluorosilane derivative using reversed-phase HPLC with UV detection for determination of total organic fluorine. ResearchGate. [Link]

• Retention of [18F]fluoride on reversed phase HPLC columns. ResearchGate. [Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• What Causes Peak Tailing in HPLC? Chrom Tech. [Link]

• Strategies for Method Development and Optimization in HPLC. Drawell. [Link]

• For HPLC, what different mobile phases are best to start with for methods development? ResearchGate. [Link]

• Investigation into the Decomposition Pathways of an Acetal-Based Plasticizer. ACS Omega. [Link]

• Determination Of Formaldehyde And Acetaldehyde Associated To Atmospheric Aerosols By HPLC. Taylor & Francis Online. [Link]

• Separation of Indole on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

• Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. MDPI. [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Hilaris Publishing. [Link]

• HPLC analysis of samples of indole biotransformation by Arthrobacter... ResearchGate. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. CORE. [Link]

• Forced degradation studies: Practical approch-overview of regulatory guidance and literature for the drug products and drug substances. ResearchGate. [Link]

• The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations. ResearchGate. [Link]

• The energetics of fluorinated species: estimation, enthalpies of formation, and electronegativity. ScienceDirect. [Link]

• Fluorine-containing indoles. ScienceDirect. [Link]

• Electrosynthesis of fluorinated indole derivatives. ResearchGate. [Link]

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• 9. Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

TLC Visualization Stains for Fluoroindoles: A Comparative Technical Guide

Executive Summary

The introduction of a fluorine atom into the indole scaffold—a common bioisostere strategy in medicinal chemistry—significantly alters the electronic landscape of the heterocycle. While standard indoles are electron-rich and react readily with electrophilic chromogenic reagents, fluoroindoles possess a deactivated ring system due to the strong electronegativity of fluorine. This guide provides a technical comparison of visualization reagents, specifically optimized for the unique electronic constraints of fluoroindoles, ensuring reliable detection in drug discovery workflows.

The Fluorine Challenge: Electronic Deactivation

Standard TLC visualization of indoles relies on Electrophilic Aromatic Substitution (EAS) . Reagents like p-dimethylaminobenzaldehyde (p-DMAB) act as electrophiles, attacking the electron-rich C-3 or C-2 position of the indole.[1]

The Problem: Fluorine is a strong Electron Withdrawing Group (EWG) via induction (

effect), though it has a weak donating resonance effect ( ). In the context of the indole ring, the inductive withdrawal dominates, reducing the nucleophilicity of the ring.

• Consequence: Standard Ehrlich’s reagent may show slow development, faint spots, or require aggressive heating compared to non-fluorinated analogs.

• Solution: Use acid-catalyzed systems with higher oxidative potential or fluorescence-based detection to overcome the activation energy barrier.

Comparative Analysis of Staining Systems

A. Ehrlich’s Reagent (p-DMAB / HCl)

The Industry Standard

• Chemistry: Condensation of p-dimethylaminobenzaldehyde with the indole C-2/C-3 position under acidic conditions to form a resonance-stabilized rosindolylium ion.

• Performance on Fluoroindoles: Reliable for 4-, 5-, 6-, and 7-fluoroindoles. However, color development is slower than unsubstituted indole.

• Visual: Typically yields purple/blue spots.[2] 5-fluoroindole often shifts towards a deeper violet-blue compared to the reddish-purple of unsubstituted indole.

B. Van Urk’s Reagent (p-DMAB / H₂SO₄ / Oxidant)

The High-Sensitivity Alternative

• Chemistry: Similar to Ehrlich’s but utilizes sulfuric acid and an oxidant (often Fe³⁺ or nitrite). The oxidant facilitates the formation of the conjugated system, crucial for deactivated rings.

• Performance on Fluoroindoles: Superior sensitivity.[3] The presence of the oxidant helps overcome the nucleophilic deficit caused by fluorine.

• Visual: Stable blue spots.[4] The color is less prone to fading than Ehrlich’s.

C. Prochazka’s Reagent (Formaldehyde / HCl)

The Trace Detection Specialist

• Chemistry: Acid-catalyzed condensation with formaldehyde followed by oxidation to form a fluorophore.

• Performance on Fluoroindoles: Excellent for trace analysis (<50 ng). Because it relies on fluorescence rather than absorbance, it offers a higher signal-to-noise ratio for deactivated indoles that might not form a dense enough chromophore for visible detection.

• Visual: Yellow-orange fluorescence under UV (365 nm).

D. TCNE (Tetracyanoethylene)

The Charge-Transfer Probe (Not Recommended for Fluoroindoles)

• Chemistry: Forms Charge-Transfer (CT) complexes with electron donors (pi-bases).

• Performance: Poor. Since fluoroindoles are electron-deficient compared to standard indoles, they form weak CT complexes. This stain is often insufficient for fluoroindoles and is not recommended.

Performance Comparison Data

Feature	Ehrlich’s Reagent	Van Urk’s Reagent	Prochazka’s Reagent
Active Species	p-DMAB + HCl	p-DMAB + H₂SO₄ + Fe³⁺	Formaldehyde + HCl
Detection Mode	Colorimetric (Visible)	Colorimetric (Visible)	Fluorometric (UV 365nm)
Sensitivity (LOD)	~0.5 - 1.0 µg	~0.05 - 0.1 µg (50 ng)	< 0.05 µg (Trace)
Fluoroindole Color	Violet / Blue	Stable Blue	Yellow/Orange Fluorescence
Reaction Speed	Moderate (Requires Heat)	Fast (Instant on dipping)	Slow (Requires Heat + Oxidant)
Selectivity	High for Indoles	Very High for Indoles	High, but background fluorescence possible
Shelf Life	Unstable (Oxidizes)	Stable (Months)	Freshly Prepared Only

Mechanistic Visualization

The following diagram illustrates the electrophilic substitution pathway for p-DMAB reacting with a 5-fluoroindole. Note how the fluorine atom pulls electron density (red arrow), deactivating the C-2/C-3 nucleophilic attack.

Caption: Reaction pathway of 5-fluoroindole with Ehrlich's reagent. The fluorine atom exerts an inductive effect (-I), raising the activation energy for the initial electrophilic attack.

Stain Selection Decision Tree

Use this logic flow to select the appropriate reagent for your specific experimental constraints.

Caption: Decision matrix for selecting the optimal visualization reagent based on sensitivity and compound stability.

Detailed Experimental Protocols

Protocol 1: Modified Ehrlich’s Reagent (Dip)

Optimized for routine checking of reaction progress.

• Preparation:

  • Dissolve 1.0 g of p-dimethylaminobenzaldehyde (p-DMAB) in 50 mL of Ethanol.

  • Slowly add 50 mL of concentrated Hydrochloric Acid (37%).

  • Note: The solution should be light yellow. If it turns brown, the p-DMAB is oxidized; discard.

• Application:

  • Elute the TLC plate and dry thoroughly (residual solvent can quench the reaction).

  • Dip the plate into the solution using forceps (do not spray if using HCl dip to avoid corrosion of hood).

  • Wipe the back of the plate.

• Development:

  • Heat with a heat gun at 100°C - 150°C for 1-2 minutes.

  • Observation: Fluoroindoles appear as violet/blue spots. Background remains white/yellow.

Protocol 2: Van Urk’s Reagent (Spray)

Optimized for high sensitivity and stable documentation.

• Preparation:

  • Solution A: Dissolve 1.0 g p-DMAB in 50 mL concentrated HCl and 50 mL Ethanol.

  • Solution B (Oxidant): 0.2 mL of 1% Ferric Chloride (FeCl₃) solution.

  • Mix Solution A and B immediately before use (or use the Salkowski variant: p-DMAB in H₂SO₄/water).

• Application:

  • Spray the plate evenly until translucent but not dripping.

• Development:

  • Heat at 100°C for 3-5 minutes.

  • Observation: Intense blue spots. The oxidant drives the reaction to completion even with deactivated fluoroindoles.

Protocol 3: Prochazka Reagent (Fluorescence)

Optimized for trace impurities.

• Preparation:

  • Mix 10 mL Formaldehyde (35% aq).[5]

  • Mix 10 mL Hydrochloric Acid (25%).

  • Mix 20 mL Ethanol.

  • Warning: Prepare fresh. Formaldehyde is a carcinogen; use strict PPE.

• Application:

  • Spray the plate in a fume hood.[6][7]

• Development:

  • Heat at 100°C for 5 minutes.

  • Observation: View under Long-Wave UV (365 nm). Look for yellow/orange fluorescence.[3][5][6]

References

• Ehmann, A. (1977).[3] The Van Urk-Salkowski reagent — a sensitive and specific chromogenic reagent for silica gel thin-layer chromatographic detection and identification of indole derivatives.[3] Journal of Chromatography A, 132(2), 267–276. Link

• Stahl, E. (1969).[6] Thin-Layer Chromatography: A Laboratory Handbook. Springer-Verlag. (Foundational text on TLC reagents including Cinnamaldehyde/HCl). Link

• Lamb, J., et al. (2015). Product in indole detection by Ehrlich's reagent.[1][3][6][8][9] Analytical Biochemistry. (Clarifies the mechanism of reaction at the beta-position). Link

• Procházka, Ž. (1953). Chemické Listy, 47, 1643.[5] (Original description of the formaldehyde-HCl fluorescence method).

• Mullins, R. J. (2011). TLC Stains. Mullins Lab, University of Rochester. (Comprehensive list of stain preparations). Link

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• 2. researchgate.net [researchgate.net]
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• 5. sarponggroup.com [sarponggroup.com]
• 6. sciencemadness.org [sciencemadness.org]
• 7. epfl.ch [epfl.ch]
• 8. Ehrlich's reagent - Wikipedia [en.wikipedia.org]
• 9. safrole.com [safrole.com]

Impurity profiling of 5-fluoroindole-7-carboxaldehyde derivatives

An In-Depth Guide to the Impurity Profiling of 5-Fluoroindole-7-Carboxaldehyde Derivatives

For researchers, scientists, and drug development professionals, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comprehensive, in-depth comparison of analytical methodologies for the impurity profiling of 5-fluoroindole-7-carboxaldehyde and its derivatives. These fluorinated indole scaffolds are of significant interest in medicinal chemistry, making a thorough understanding of their potential impurities a critical aspect of quality control and regulatory compliance.

This document moves beyond a simple listing of methods. It explains the rationale behind experimental choices, offers insights into the genesis of impurities from synthetic pathways, and provides actionable, detailed protocols. Our objective is to equip you with the expertise to design and execute a robust, self-validating impurity control strategy.

The Genesis of Impurities: A Synthetic Perspective

To effectively profile impurities, one must first understand their origin. The majority of impurities in a drug substance are process-related, arising from the synthetic route, or are degradation products that form during storage.[1][2][3] A plausible and common synthetic pathway to 5-fluoroindole-7-carboxaldehyde involves two key stages: the synthesis of the 5-fluoroindole core, followed by formylation.

A common method for formylating electron-rich heterocycles like indole is the Vilsmeier-Haack reaction .[4][5][6] This reaction utilizes a Vilsmeier reagent, typically formed in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[4][7][8] While formylation of indole typically occurs at the C3 position, specific directing groups or reaction conditions can be employed to achieve substitution at other positions, such as C7.

The diagram below illustrates this synthetic transformation and highlights the potential junctures where impurities can be introduced.

Caption: Synthetic pathway and potential impurity sources.

Common Organic Impurities to Consider:

• Starting Materials: Unreacted 5-fluoroindole.

• By-products: Isomeric impurities, such as 5-fluoroindole-3-carboxaldehyde, which is often the kinetically favored product.[5]

• Intermediates: Incompletely cyclized precursors from the indole core synthesis.

• Reagents: Residual solvents like DMF.[1]

• Degradation Products: Formed under stress conditions (acid, base, oxidation, heat, light). Indole rings can be susceptible to oxidation and polymerization.[9]

The Analytical Toolbox: A Comparative Overview

A multi-faceted analytical approach is essential for robust impurity profiling. No single technique can provide all the necessary information. The strategy typically involves a primary separation technique coupled with various detection and characterization methods.[3]

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC)

HPLC and UPLC are the cornerstones of impurity quantification in the pharmaceutical industry.[3][10][11] Their strength lies in high-resolution separation of the API from its closely related impurities.

• Expertise & Experience: The choice of stationary phase is critical. For indole derivatives, which are moderately polar, a reversed-phase C18 column is the standard starting point.[12] However, for separating closely related isomers, a phenyl-hexyl or a column with F5 (pentafluorophenyl) chemistry can provide alternative selectivity due to different molecular interactions (e.g., π-π interactions). UPLC, with its smaller particle size columns (<2 µm), offers significantly faster analysis times and higher resolution compared to traditional HPLC, which can be crucial for resolving trace impurities from the main API peak.[13]

Mass Spectrometry (MS)

Coupling liquid chromatography with mass spectrometry (LC-MS) is the premier tool for identifying unknown impurities.[14][15] It provides molecular weight information and, through tandem MS (MS/MS), yields structural fragments that are invaluable for elucidation.

• Expertise & Experience: For indole derivatives, electrospray ionization (ESI) is often effective, but Atmospheric Pressure Chemical Ionization (APCI) can be advantageous for less polar compounds and may yield different fragmentation patterns.[16] High-Resolution Mass Spectrometry (HRMS), such as with Orbitrap or TOF analyzers, provides highly accurate mass measurements, enabling the determination of elemental compositions for unknown peaks.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for unambiguous structure elucidation.[14] While less sensitive than MS, it provides detailed information about the carbon-hydrogen framework of a molecule. For fluorinated compounds, ¹⁹F NMR is an exceptionally powerful tool, offering a wide chemical shift range and high sensitivity with a background-free spectrum.[17]

Comparative Analysis of Core Methodologies

The following table provides a comparative summary of the primary analytical techniques, with performance estimates based on typical applications for indole derivatives.

Parameter	HPLC-UV	UPLC-UV	LC-MS (Quadrupole)	LC-HRMS (Orbitrap/TOF)
Primary Use	Quantification, Purity	High-Throughput Quantification	Identification, Quantification	Definitive Identification, Elucidation
Resolution	Good	Excellent	Dependent on LC	Dependent on LC
Sensitivity (LOD)	~0.01 - 0.05%	~0.005 - 0.02%	~0.001 - 0.01%	<0.001%
Analysis Time	20-40 min	5-15 min	5-20 min	5-20 min
Information Provided	Retention Time, UV Absorbance	Retention Time, UV Absorbance	Molecular Weight, Fragmentation	Accurate Mass, Elemental Comp.
Key Advantage	Robust, widely available	Speed, high resolution	High sensitivity and specificity	Unambiguous formula determination
Key Limitation	Limited identification power	Higher backpressure	Higher cost and complexity	Very high cost, requires expertise

A Validating Workflow for Impurity Profiling

A trustworthy impurity profiling strategy is a systematic, multi-step process. It begins with understanding the molecule and culminates in a validated control method. The following workflow ensures that the analytical methods are fit for purpose and that all potential impurities are considered.

Caption: A systematic workflow for impurity profiling.

Experimental Protocols

The following protocols provide a robust starting point for the analysis of 5-fluoroindole-7-carboxaldehyde derivatives. These methods are designed to be "stability-indicating," meaning they can separate degradation products from the main API.

Protocol 1: Reversed-Phase UPLC-UV Method for Purity and Quantification

This method is designed for the accurate quantification of the API and its known impurities, as well as the detection of any unknown impurities.

• Instrumentation:

  • UPLC system with a binary or quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0.0 min: 20% B

    • 8.0 min: 80% B

    • 9.0 min: 95% B

    • 9.1 min: 20% B

    • 12.0 min: 20% B

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Detection: PDA detection at 220 nm and 280 nm. Purity analysis performed using peak purity algorithms.

  • Injection Volume: 2 µL.

• Sample Preparation:

  • Prepare a stock solution of the API in a 50:50 mixture of acetonitrile and water at a concentration of 1.0 mg/mL.

  • Dilute this stock solution to a working concentration of 0.5 mg/mL for analysis.

  • Filter the final solution through a 0.22 µm syringe filter before injection.

Protocol 2: LC-MS Method for Impurity Identification

This method is optimized for coupling to a mass spectrometer to gain structural information on unknown peaks observed in the UPLC-UV analysis.

• Instrumentation:

  • UPLC or HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm (a shorter column is used for faster analysis).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: (Same as UPLC-UV method, but can be shortened).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometer Conditions:

  • Ionization Mode: ESI Positive (and Negative to be comprehensive).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas Flow: 800 L/hr.

  • Acquisition Mode: Full scan MS (m/z 100-1000) and data-dependent MS/MS on the top 3 most intense ions.

  • Collision Energy: Ramped from 15-40 eV to generate representative fragments.

Decision Making in the Lab: Choosing the Right Tool

The selection of an analytical technique is driven by the specific question being asked. The following decision tree provides a logical guide for scientists.

Caption: Decision tree for analytical technique selection.

Conclusion and Future Outlook

The impurity profiling of 5-fluoroindole-7-carboxaldehyde derivatives is a rigorous but manageable process when a systematic, science-driven approach is employed. The combination of high-resolution chromatography (UPLC) for separation, UV for quantification, and mass spectrometry for identification forms the backbone of a robust control strategy.[15] For absolute certainty in structural elucidation, particularly for potentially toxic impurities, isolation followed by NMR spectroscopy remains the gold standard.[14]

As regulatory expectations continue to evolve, particularly concerning potentially mutagenic impurities (as per ICH M7 guidelines), the demand for highly sensitive and specific analytical methods will only increase. Future trends will likely involve the broader adoption of 2D-LC for complex separations and the integration of predictive software to flag potentially problematic structures before they are even synthesized. By adhering to the principles and protocols outlined in this guide, researchers and developers can ensure the quality, safety, and efficacy of their novel pharmaceutical compounds, paving the way for successful clinical development and commercialization.

References

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). (2006, October 25). [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. (2023, April 24). [Link]

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. PMC. (2022, August 2). [Link]

• ICH Q3A Guideline for Impurities in New Drug Substances. YouTube. (2024, October 31). [Link]

• The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. PMC. [Link]

• NMR Spectroscopy :: 19F NMR Chemical Shifts. Organic Chemistry Data. (2020, February 14). [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical and Chemical Sciences. [Link]

• Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. PMC. [Link]

• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

• Impurity Profiling and a Stability-Indicating UPLC Method Development and. SciSpace. [Link]

• Forced Degradation Studies Can Reduce Stress(ors). SK pharmteco. [Link]

• a review on forced degradation and stability indicating studies. PHARMACEUTICAL SCIENCES. (2020, January 15). [Link]

• Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. PubMed. (2022, November 18). [Link]

• Formation of indole trimers in Vilsmeier type reactions. Semantic Scholar. [Link]

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2020, November 11). [Link]

• Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma. (2025, September 22). [Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025, December 10). [Link]

• Development and Application of a Selective Analytical Method for Indole Metabolites in Urine: Dietary Exposure Biomarkers for Broccoli Consumption. DOI. [Link]

• A new method for rapid determination of indole-3-carbinol and its condensation products in nutraceuticals using core-shell column chromatography method. PubMed. (2016, February 20). [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations. (2024, December 26). [Link]

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Safety & Regulatory Compliance

7-(dibutoxymethyl)-5-fluoro-1H-indole proper disposal procedures

This guide outlines the scientifically validated disposal protocols for 7-(dibutoxymethyl)-5-fluoro-1H-indole . As a specialized intermediate containing a fluorinated indole core and an acid-sensitive acetal moiety, this compound requires specific handling to prevent inadvertent hydrolysis and to ensure safe thermal destruction.

Executive Summary: Immediate Disposal Directive

• Waste Classification: Non-RCRA Listed , but regulated as Hazardous Chemical Waste (Halogenated Organic).

• Primary Hazard: Acid Sensitivity . The dibutoxymethyl group is an acetal; contact with acids will hydrolyze the compound, releasing 1-butanol (flammable) and 5-fluoroindole-7-carboxaldehyde .

• Disposal Method: High-Temperature Incineration with mandatory flue gas scrubbing (due to HF generation).

• Critical Segregation: DO NOT mix with acidic waste streams. Store in Base-Stable/Neutral halogenated waste containers.

Chemical Profile & Hazard Assessment

To dispose of this compound safely, one must understand its reactive functional groups. This is not generic "chemical waste"; it is a multi-functional scaffold with specific vulnerabilities.

Functional Group	Chemical Property	Disposal Implication
Fluorine (C-5)	Strong C-F bond.	Combustion Hazard: Upon incineration, this releases Hydrogen Fluoride (HF) gas. The waste manifest must declare "Fluorinated" to ensure the facility uses scrubbers.
Acetal (C-7)	Dibutoxymethyl group.	Stability Hazard: Acetals are stable in base but unstable in acid. Mixing with acidic waste (e.g., waste HCl/H₂SO₄) triggers hydrolysis, generating heat and flammable butanol.
Indole Core	Nitrogen heterocycle.	Toxicity: Potentially biologically active.[1][2][3] Treat as toxic by ingestion/inhalation.[4][5]

Waste Segregation & Packaging Protocols

Effective disposal starts at the bench. Improper segregation is the leading cause of waste container pressurization.

A. Solid Waste (Pure Compound)

• Container: High-Density Polyethylene (HDPE) wide-mouth jar. Glass is acceptable but poses a breakage risk.

• Labeling:

  • Primary Name: 7-(dibutoxymethyl)-5-fluoro-1H-indole.

  • Constituents: Indole derivative, Fluorinated organic solid.

  • Hazard Checkboxes: [x] Toxic [x] Irritant.

• Solids Protocol: Do not dissolve in solvent for the sole purpose of disposal. Dispose of as solid waste to minimize volume.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

• Solvent Compatibility: Ensure the carrier solvent is compatible with HDPE.

• pH Check (CRITICAL): Before adding to a waste carboy, check the pH.

  • If Acidic (pH < 4): Neutralize with Sodium Bicarbonate (NaHCO₃) or weak base to pH 6–8. This prevents the acetal from hydrolyzing and releasing butanol in the drum.

  • If Basic/Neutral: Safe to add directly.

• Stream Selection: Segregate into "Halogenated Organic Solvents." Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the presence of the fluorinated indole classifies the entire mixture as halogenated.

Decision Logic: Waste Stream Routing

The following decision tree illustrates the logic for segregating this specific compound to avoid reactive hazards.

Figure 1: Decision matrix for segregating 7-(dibutoxymethyl)-5-fluoro-1H-indole waste to prevent acetal hydrolysis.

Detailed Disposal Workflows

Scenario A: Disposing of Expired/Excess Solid

• PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat, N95 dust mask (if fume hood unavailable).

• Transfer: Transfer the solid into a clear, sealable bag or HDPE jar.

• Decontamination: Wipe the exterior of the primary container with a solvent-dampened tissue (Acetone or Ethanol). Dispose of the tissue in the solid waste bin.

• Manifesting:

  • Chemical Name: 7-(dibutoxymethyl)-5-fluoro-1H-indole.

  • Waste Code (US): Not P- or U-listed. Use generic code for "Toxic Solid, Organic, N.O.S. (Not Otherwise Specified)."

  • Note to EHS: Explicitly write "Fluorinated Compound - HF Generation Potential" in the comments section.

Scenario B: Spill Cleanup (Solid)

• Isolate: Demarcate the area.

• Dampen: Cover the spill with a paper towel dampened with inert solvent (e.g., heptane or water) to prevent dust generation. Avoid acidic cleaning agents.

• Collect: Scoop the material and the towel into a wide-mouth waste jar.

• Wash: Clean the surface with soap and water.[4][6]

• Disposal: Label the jar as "Debris contaminated with Fluorinated Indole."

Scenario C: Spill Cleanup (Liquid/Solution)

• Absorb: Use a universal absorbent (vermiculite or polypropylene pads).

• Verify: Ensure the absorbent is compatible with organic solvents.

• Collect: Place saturated absorbent into a sealed bag/pail.

• Label: "Solvent Rags/Debris - Flammable & Toxic."

Regulatory & Compliance Context

United States (EPA/RCRA)

• Status: This specific compound is not on the RCRA P-list (acutely toxic) or U-list (toxic).

• Characteristic Waste: It likely does not meet the definition of Ignitable (D001) or Corrosive (D002) as a solid. However, due to the fluorine content and biological activity, it is managed as Non-Regulated Hazardous Waste (unless mixed with listed solvents like DCM, which makes it F002 ).

• Halogen Rule: The presence of fluorine mandates its treatment as a halogenated waste.

European Union (EWC/LoW)

• Waste Code: 16 05 08 * (discarded organic chemicals consisting of or containing hazardous substances).

• Disposal Route: Incineration at >1100°C with residence time >2 seconds to ensure destruction of the fluorinated ring and capture of HF.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Indole and Fluoroindole Derivatives. PubChem.[1][3][7] [Link]

• U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification. EPA.[1][7] [Link]

• European Chemicals Agency (ECHA). Guidance on the classification and labelling of titanium and fluorinated organic compounds.[7] ECHA.[6][7] [Link]

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• 7. 2,4-Dimethoxybenzaldehyde | C9H10O3 | CID 69175 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 7-(dibutoxymethyl)-5-fluoro-1H-indole

Topic: Personal protective equipment for handling 7-(dibutoxymethyl)-5-fluoro-1H-indole Content Type: Operational Safety & Logistics Guide[1]

Executive Summary & Chemical Profile

Objective: To establish a self-validating safety protocol for the handling, storage, and disposal of 7-(dibutoxymethyl)-5-fluoro-1H-indole. This guide prioritizes researcher safety and data integrity by mitigating risks associated with indole oxidation and acetal hydrolysis.

Chemical Identity & Functional Logic:

• Core Structure: 5-Fluoroindole scaffold.[2]

• Reactive Moiety: 7-Dibutoxymethyl group (Dibutyl acetal).

• Critical Reactivity: This compound acts as a masked aldehyde . In the presence of Brønsted or Lewis acids (or acidic moisture), the acetal hydrolyzes to release 5-fluoro-1H-indole-7-carbaldehyde and n-butanol .

• Implication: Safety protocols must strictly exclude acidic environments during storage and waste disposal to prevent uncontrolled decomposition and off-gassing of flammable alcohols.

Risk Assessment & Hazard Identification

Derived from Structure-Activity Relationships (SAR) of fluorinated indoles and acetal precursors.

Hazard Category	Classification (GHS)	Operational Consequence
Health	Skin/Eye Irritant 2A (H315, H319)	Direct contact causes inflammation. Fluorination increases lipophilicity, potentially enhancing dermal absorption.
Respiratory	STOT SE 3 (H335)	Dust or aerosol inhalation triggers respiratory tract irritation.[3]
Chemical	Acid Sensitive	Do not mix with acidic waste. Hydrolysis generates n-butanol (Flammable Liq. 3) and the reactive aldehyde.
Stability	Oxidation Prone	Indoles darken/polymerize upon exposure to light and air.

Personal Protective Equipment (PPE) Matrix

Directive: Standard nitrile gloves are insufficient for prolonged contact due to the lipophilic nature of the dibutyl chain. Follow this tiered protection strategy.

Tier 1: Routine Handling (Weighing, Transfer)

• Respiratory: NIOSH N95 or P100 particulate respirator (if solid/powder). Use a half-face respirator with organic vapor cartridges (OV/P100) if handling large quantities (>5g) or if the acetal has partially hydrolyzed (smell of butanol).

• Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are inadequate due to the risk of fine powder migration.

• Dermal (Hands): Double-gloving technique required.

  • Inner Layer: 4 mil Nitrile (Inspection white).

  • Outer Layer: 5-8 mil Nitrile or Neoprene (High contrast color).

  • Rationale: Visualizes tears immediately; provides ~30 min breakthrough buffer against organic solvents.

Tier 2: High-Risk Operations (Synthesis, Spill Cleanup)

• Dermal (Hands): Silver Shield / 4H (PE/EVAL) Laminate Gloves .

  • Rationale: Indoles and n-butanol permeate nitrile rapidly (<15 mins). Laminate offers >4 hours protection.

• Body: Tyvek® lab coat or apron over standard cotton lab coat.

Operational Handling Protocol

A. Receiving & Storage (Critical Control Point)[1][4]

• Inspection: Upon receipt, check the container for pressure buildup (sign of hydrolysis/butanol release).

• Environment: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

• Segregation: Store away from oxidizers (peroxides, nitrates) and strong acids (HCl, H₂SO₄).

B. Experimental Workflow

• Solvent Selection: Avoid protic acids. Use anhydrous solvents (THF, DMF, DCM) neutralized with basic alumina if necessary.

• Quenching: If used in a reaction, quench excess reagent with saturated aqueous NaHCO₃ (Sodium Bicarbonate) rather than NH₄Cl or HCl to maintain a basic pH and prevent acetal collapse during workup.

C. Waste Disposal

NEVER discard this compound into the "Acidic Aqueous" waste stream.

• Primary Stream: Non-Halogenated Organic Waste (if dissolved in non-hal solvents).

• Solid Waste: Double-bag in chemically resistant polyethylene bags; label as "Contains Fluorinated Indole - Acid Sensitive."

Visualized Workflows

Diagram 1: Operational Lifecycle & Stability Logic

This diagram illustrates the critical path to maintain chemical integrity and safety.

Caption: Operational lifecycle emphasizing the exclusion of acidic conditions to prevent acetal hydrolysis.

Diagram 2: Emergency Response Decision Tree

Immediate actions for spill or exposure incidents.

Caption: Decision logic for spills and exposure, highlighting specific absorbents and PPE upgrades.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 5-Fluoroindole. Retrieved from

• Sigma-Aldrich. (2025).[4] Safety Data Sheet: 7-Fluoro-1H-indole. Retrieved from

• ChemicalBook. (2025).[1][5] 5-Fluoro-1H-indole-7-carbaldehyde Properties and Synthesis. Retrieved from

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Butyraldehyde (Analogous Aldehyde Hazards). Retrieved from

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